{[4-(Chlorosulfonyl)benzoyl]amino}acetic acid

• CAS: 155493-93-9

Core Science & Biosynthesis

CAS number for {[4-(chlorosulfonyl)benzoyl]amino}acetic acid

CAS Number: 155493-93-9 Primary Application: Bifunctional Linkers, Proteomics Labeling, and Peptidomimetic Synthesis

Part 1: Executive Summary

{[4-(Chlorosulfonyl)benzoyl]amino}acetic acid , commonly referred to as 4-(Chlorosulfonyl)hippuric acid , is a specialized heterobifunctional reagent used primarily in bioconjugation and medicinal chemistry.

Assigned the CAS number 155493-93-9 , this compound bridges the structural gap between classical hippuric acid derivatives and reactive sulfonyl chlorides. Its utility lies in its dual-reactivity profile:

• Electrophilic Warhead: The chlorosulfonyl moiety (

  ) at the para position is highly reactive toward nucleophiles (primary/secondary amines), enabling rapid covalent tagging under mild conditions.

• Solubilizing/Recognition Motif: The glycine linker (hippuric acid scaffold) mimics endogenous metabolites, potentially improving the water solubility of hydrophobic payloads or serving as a recognition element for specific renal transport proteins (e.g., OATs).

This guide details the physicochemical properties, reaction mechanisms, and standardized protocols for utilizing this reagent in drug discovery workflows.

Part 2: Chemical Identity & Properties[1][2]

The following data aggregates confirmed physical constants and structural identifiers essential for analytical verification.

Table 1: Physicochemical Datasheet

Property	Specification
Chemical Name	{[4-(Chlorosulfonyl)benzoyl]amino}acetic acid
Synonyms	4-(Chlorosulfonyl)hippuric acid; p-Chlorosulfonylhippuric acid; 2-[(4-chlorosulfonylbenzoyl)amino]acetic acid
CAS Number	155493-93-9
Molecular Formula
Molecular Weight	277.68 g/mol
Physical State	White to off-white crystalline powder
Solubility	Soluble in polar aprotic solvents (DMSO, DMF, Acetonitrile); Hydrolyzes in water
Storage	-20°C, Hygroscopic (Store under Argon/Nitrogen)
SMILES	OC(=O)CNC(=O)C1=CC=C(S(=O)(=O)Cl)C=C1

Part 3: Mechanistic Insight & Reactivity

As a Senior Application Scientist, it is critical to understand why this molecule behaves the way it does. The reactivity is governed by the chemoselectivity between the sulfonyl chloride and the carboxylic acid.

The Sulfonylation Mechanism

The primary utility of CAS 155493-93-9 is the formation of stable sulfonamide bonds. The sulfur atom in the

group is highly electrophilic due to the withdrawal of electron density by the two oxygen atoms and the chlorine.

• Nucleophilic Attack: A nucleophile (e.g., the

  -amino group of Lysine or an N-terminal amine) attacks the sulfur center.

• Elimination: Chloride (

  ) is expelled as a leaving group.

• Result: Formation of a stable sulfonamide bond (

  ).

Critical Consideration: The carboxylic acid tail (

) is generally unreactive under the basic conditions required for sulfonylation, but it contributes to the overall negative charge at physiological pH, aiding in solubility.

Visualization: Reaction Pathway

The following diagram illustrates the chemoselective labeling of a target amine (R-NH2) versus the competing hydrolysis pathway.

Figure 1: Chemoselective pathway showing the competition between amine conjugation (Green) and aqueous hydrolysis (Red).

Part 4: Experimental Protocols

Protocol A: General Amine Labeling Procedure

Context: This protocol is designed for derivatizing a small molecule amine or peptide containing a free amine.

Reagents Required:

• 4-(Chlorosulfonyl)hippuric acid (CAS 155493-93-9)

• Anhydrous DMF or Acetonitrile (ACN)

• Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

• Target Amine substrate

Step-by-Step Workflow:

• Preparation of Stock Solution (Must be Fresh):

  • Dissolve 4-(Chlorosulfonyl)hippuric acid in anhydrous DMF to a concentration of 50 mM.

  • Note: Do not store this solution. Sulfonyl chlorides degrade in DMF over time due to trace moisture or reaction with the solvent.

• Reaction Setup:

  • In a reaction vial, dissolve the Target Amine (1.0 equiv) in DMF/ACN.

  • Add base (DIPEA, 3.0 equiv) to ensure the amine is deprotonated and to scavenge the HCl generated.

  • Critical Step: Add the reagent stock solution (1.2 equiv) dropwise while stirring at 0°C.

• Incubation:

  • Allow the reaction to warm to room temperature (RT).

  • Stir for 1–2 hours. Monitor via LC-MS.

  • Checkpoint: Look for the mass shift of +241 Da (Reagent MW - Cl + H loss).

• Quenching & Workup:

  • Quench the reaction with 5% acetic acid in water.

  • If the product precipitates, filter and wash with cold water.[1]

  • If soluble, purify via preparative HPLC (C18 column, Water/Acetonitrile gradient with 0.1% TFA).

Protocol B: Handling & Stability Validation

To ensure reproducibility, the integrity of the sulfonyl chloride must be validated before use.

• Visual Inspection: The powder should be white. Yellowing indicates hydrolysis or degradation.

• Solubility Test: Dissolve a small amount in dry acetone. It should yield a clear solution. Turbidity suggests the formation of the sulfonic acid derivative (which is less soluble in organic solvents).

Part 5: Safety & Handling

Hazard Classification:

• Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).

• Moisture Sensitivity: Reacts violently with water to release heat and hydrochloric acid gas.

Safety Protocol:

• PPE: Wear chemical-resistant gloves (Nitrile), safety goggles, and a lab coat.

• Ventilation: Always handle the solid and stock solutions inside a chemical fume hood.

• Waste Disposal: Quench excess reagent with dilute sodium hydroxide before disposal into aqueous waste streams. Do not dispose of unquenched sulfonyl chlorides in organic waste containers (risk of pressurization).

References

• Reagentia. (n.d.).[2] ([4-(Chlorosulfonyl)benzoyl]amino)acetic acid - CAS 155493-93-9.[3][2] Retrieved February 1, 2026, from [Link]

• PubChem. (n.d.).[4][5] 4-(Chlorosulfonyl)benzoic acid (Precursor Data). National Library of Medicine. Retrieved February 1, 2026, from [Link]

Sources

• 1. Hippuric acid synthesis - chemicalbook [chemicalbook.com]
• 2. ([4-(Chlorosulfonyl)benzoyl]amino)acetic acid (1 x 100 mg) | Reagentia [reagentia.eu]
• 3. echemi.com [echemi.com]
• 4. (4-Amino-benzenesulfonylamino)-acetic acid | C8H10N2O4S | CID 412201 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-(Chlorosulfonyl)benzoic acid | C7H5ClO4S | CID 82385 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

functionalization of surfaces with {[4-(chlorosulfonyl)benzoyl]amino}acetic acid

Application Note: High-Stability Surface Carboxylation via {[4-(chlorosulfonyl)benzoyl]amino}acetic Acid Anchoring

Executive Summary

This guide details the protocol for functionalizing amine-terminated surfaces with {[4-(chlorosulfonyl)benzoyl]amino}acetic acid (CBAA). This heterobifunctional linker serves a critical role in bio-interface design: it converts a nucleophilic amine surface into an electrophilic-ready carboxyl surface via an exceptionally stable sulfonamide bond .

Unlike standard amide coupling, the sulfonamide anchor provided by the chlorosulfonyl moiety offers superior resistance to hydrolytic cleavage under extreme pH conditions, making this protocol ideal for reusable biosensors, solid-phase synthesis supports, and harsh-environment microfluidics.

Scientific Rationale & Mechanism

The Molecule: Dual Functionality

The reagent {[4-(chlorosulfonyl)benzoyl]amino}acetic acid contains two distinct functional "heads" separated by a phenyl-amide spacer:

• Chlorosulfonyl Group (-SO₂Cl): An aggressive electrophile that reacts specifically with primary amines to form a sulfonamide.[1]

• Carboxyl Group (-COOH): A pendant moiety that remains available for downstream activation (e.g., EDC/NHS chemistry) to immobilize proteins or DNA.

The Anchoring Mechanism

The reaction proceeds via nucleophilic substitution. The surface amine attacks the sulfur atom of the sulfonyl chloride, displacing the chloride ion.

Why this linker?

• Hydrolytic Stability: Sulfonamide bonds are significantly more stable than amide or ester bonds, resisting hydrolysis in both acidic (pH < 3) and basic (pH > 10) environments [1].

• Steric Availability: The phenyl-glycine spacer extends the carboxyl group away from the surface, reducing steric hindrance for subsequent macromolecule binding.

Experimental Workflow Visualization

The following diagram illustrates the complete surface modification pathway, from the initial amine generation to the final bioconjugation.

Figure 1: Step-by-step workflow for converting a raw substrate into a bioactive surface using the sulfonamide linker strategy.

Detailed Protocols

Reagents & Equipment

Component	Specification	Purpose
Linker	{[4-(chlorosulfonyl)benzoyl]amino}acetic acid	Core functionalization reagent.
Solvent	Anhydrous THF (Tetrahydrofuran) or DCM	Reaction medium (Must be <50 ppm H₂O to prevent hydrolysis).
Base	Diisopropylethylamine (DIPEA) or Pyridine	Scavenges HCl byproduct; deprotonates the -COOH to prevent self-reaction.
Substrate	APTES-coated Glass or Amine-Resin	The nucleophilic surface.
Wash Solvents	DMF, Ethanol, DI Water	Removal of physisorbed reagents.

Protocol: Surface Functionalization

Critical Pre-Step: Ensure your surface has a density of primary amines. For glass, use a standard 2% APTES silanization protocol. For gold, use a cysteamine monolayer.

Step 1: Reagent Preparation (In Fume Hood)

• Weigh 20 mg of {[4-(chlorosulfonyl)benzoyl]amino}acetic acid.

• Dissolve in 10 mL of anhydrous THF.

  • Note: The sulfonyl chloride is moisture-sensitive. Use a sealed vessel or inert atmosphere (N₂/Ar) if possible.

• Add 50 µL of DIPEA (approx. 5 equivalents).

  • Mechanistic Insight: The base serves two roles: it neutralizes the HCl generated during coupling and ensures the carboxylic acid tail exists as a carboxylate (-COO⁻), preventing it from competing as a nucleophile [2].

Step 2: Coupling Reaction

• Immerse the amine-functionalized slides/beads into the reaction solution.

• Incubate for 2–4 hours at Room Temperature with gentle agitation (orbital shaker at 50 rpm).

  • Optimization: For porous beads, extend time to 6 hours to ensure diffusion.

• Keep the reaction vessel sealed to prevent atmospheric moisture ingress.

Step 3: Washing & Curing

• Remove substrates and wash sequentially to remove unreacted linker and salts:

  • 3x with THF (5 mins each).

  • 2x with Ethanol (5 mins each).

  • 2x with DI Water (5 mins each).

• Dry under a stream of Nitrogen gas.

• (Optional) Bake at 80°C for 30 mins to anneal the layer (if using silane chemistry on glass).

Protocol: Downstream Activation (Bioconjugation)

The surface now displays free carboxylic acid groups. To attach a protein:

• Incubate surface in 0.4 M EDC + 0.1 M NHS in MES buffer (pH 5.5) for 30 mins.

• Rinse rapidly with MES buffer.

• Incubate with Protein solution (0.1–1 mg/mL in PBS, pH 7.4) for 2 hours.

• Quench with 1 M Ethanolamine (pH 8.5) to block unreacted esters.

Quality Control & Characterization

To validate the surface modification, use the following metrics:

Technique	Expected Result	Interpretation
Contact Angle (Wetting)	< 40° (Hydrophilic)	The -COOH tail is polar. A drop from ~60° (APTES) to <40° confirms carboxylation [3].
XPS (X-ray Photoelectron Spectroscopy)	Appearance of S2p peak (~168 eV)	Confirms the presence of the Sulfonamide sulfur.
FTIR (ATR)	Peaks at 1710 cm⁻¹ (C=O) and 1350 cm⁻¹ (S=O)	Identifies the carboxyl carbonyl and sulfonamide sulfonyl stretches.
Kaiser Test (Colorimetric)	Negative (No Blue Color)	Indicates all surface amines have been capped by the linker.

Troubleshooting Guide

Issue: Low Coupling Efficiency (High Contact Angle / Positive Kaiser Test)

• Cause 1: Hydrolysis. The -SO₂Cl group hydrolyzed to -SO₃H before reaching the surface.

  • Fix: Use fresh anhydrous solvents. Dry the reagent under vacuum before use.[1]

• Cause 2: Insufficient Base. The HCl byproduct protonated surface amines, rendering them non-nucleophilic (-NH₃⁺).

  • Fix: Increase DIPEA concentration to 10 equivalents relative to the linker.

Issue: Surface Heterogeneity (Patchy Functionalization)

• Cause: Poor solubility of the linker in the chosen solvent.

  • Fix: If THF fails, switch to anhydrous DMF (Dimethylformamide), though washing requires more rigor due to DMF's high boiling point.

References

• National Institutes of Health (PMC). (2019). Amino Acid-Functionalized Polyelectrolyte Films as Bioactive Surfaces. Retrieved from [Link]

• PubChem. (2025).[2] 4-(Chlorosulfonyl)benzoic acid Compound Summary. Retrieved from [Link][2]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 4-(Chlorosulfonyl)benzoic acid | C7H5ClO4S | CID 82385 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Stability &amp; Handling of {[4-(chlorosulfonyl)benzoyl]amino}acetic Acid

Status: Online Role: Senior Application Scientist Ticket ID: #CS-GLY-STAB-001 Subject: Troubleshooting Stability, Solubility, and Reactivity of 4-Chlorosulfonylhippuric Acid Derivatives

Welcome to the Technical Support Hub

You are likely working with {[4-(chlorosulfonyl)benzoyl]amino}acetic acid (often referred to as a derivative of hippuric acid). This molecule presents a classic "dual-personality" challenge in organic synthesis:

• The Warhead: The chlorosulfonyl group (

  ) is a highly reactive electrophile, prone to hydrolysis.

• The Tail: The glycine moiety (

  ) confers high polarity and potential solubility issues in standard organic solvents.

Below is a comprehensive troubleshooting guide designed to navigate these competing chemical behaviors.

Module 1: Storage & Degradation (The "Wet Bottle" Issue)

Q: My white powder has turned into a sticky, off-white solid that smells acrid. Is it still usable?

A: It is likely compromised. The smell is hydrogen chloride (HCl), a byproduct of hydrolysis.

The Mechanism of Failure: Sulfonyl chlorides are moisture-sensitive. Even trace atmospheric humidity triggers hydrolysis. This reaction is autocatalytic in the solid state: the hydrolysis releases HCl, which acidifies the micro-environment. While the sulfonyl chloride itself is acid-tolerant, the highly polar carboxylic acid tail attracts more moisture, creating a "wet" surface layer that accelerates the destruction of the remaining

groups.

The Hydrolysis Pathway: The chlorosulfonyl group converts to a sulfonic acid (

), which is chemically inert for your coupling purposes.

Figure 1: Hydrolysis mechanism of the chlorosulfonyl group. The formation of the sulfonic acid is irreversible.

Protocol: Rescue & Prevention

• Assessment: Dissolve a small amount in dry THF. If it leaves a significant insoluble residue (the sulfonic acid derivative is often less soluble in organic solvents than the chloride), discard the lot.

• Storage: Must be stored at -20°C under an inert atmosphere (Argon/Nitrogen).

• Desiccation: Store the vial inside a secondary jar containing P₂O₅ or high-grade silica gel to scavenge humidity.

Module 2: Solubility & Solvent Compatibility (The DMSO Trap)

Q: The compound is not dissolving in DCM or Toluene. Can I use DMSO or DMF to make a stock solution?

A: STOP. Do NOT use DMSO.

The Technical Hazard: Sulfonyl chlorides react violently with DMSO. This is not a solubility issue; it is a chemical incompatibility. DMSO acts as a nucleophile towards the sulfur of the sulfonyl chloride, triggering a Pummerer-like rearrangement or a Swern-oxidation-type activation. This generates heat, toxic byproducts (chloromethyl sulfides), and destroys your reagent immediately.

DMF Warning: DMF is safer than DMSO but can still react slowly to form Vilsmeier-Haack type adducts upon heating or prolonged standing.

Recommended Solvent System: The glycine tail makes this molecule polar, resisting non-polar solvents like Hexane or Toluene.

• Primary Choice: Anhydrous THF (Tetrahydrofuran) or Dioxane . These solubilize the polar tail while being inert to the

  group.

• Secondary Choice: Acetonitrile (dry).

• Additives: If solubility is still poor, use a non-nucleophilic base like DIPEA (Hünig's base) to deprotonate the carboxylic acid (forming a soluble salt), but only if you are immediately proceeding to the coupling step.

Solvent	Solubility Rating	Stability Rating	Verdict
DMSO	High	Critical Failure	FORBIDDEN
Water/Alcohols	High	Zero	FORBIDDEN (Hydrolysis)
Toluene/Hexane	Low	High	Poor Solubility
DCM	Moderate	High	Good for short term
THF (Anhydrous)	High	High	OPTIMAL

Module 3: Reaction Optimization

Q: I am trying to couple this to an amine, but the yield is low (<30%). What is going wrong?

A: You are likely facing competitive hydrolysis or pH mismatch .

The "Goldilocks" pH Zone:

• Too Basic (pH > 10): The base (NaOH/KOH) attacks the

  group faster than the amine does.

• Too Acidic (pH < 4): The amine partner is protonated (

  ) and loses its nucleophilicity.

Troubleshooting Workflow:

Figure 2: Decision tree for optimizing sulfonamide formation.

Standard Operating Procedure (SOP) for Coupling:

• Dissolve the amine partner in Anhydrous THF.

• Add 1.1 equivalents of Tertiary Amine Base (TEA or DIPEA) to scavenge the HCl generated.

• Cool the mixture to 0°C.

• Add the {[4-(chlorosulfonyl)benzoyl]amino}acetic acid (dissolved in minimal THF) dropwise.

• Reasoning: Low temperature suppresses hydrolysis by trace water while allowing the faster aminolysis reaction to proceed.

Module 4: Quality Control & Analytics

Q: My HPLC shows two peaks. Is the second one an impurity?

A: It is likely the hydrolyzed sulfonic acid or a methyl ester artifact .

The Analytical Artifact: If you dissolve your sample in Methanol (MeOH) for HPLC/LC-MS analysis, the sulfonyl chloride will react with the solvent to form the sulfonyl methyl ester (

). This is a common "ghost peak" that confuses researchers.

Correct QC Protocol: To accurately determine purity, you must intentionally "quench" a sample to a stable form before injection.

• Take 5 mg of your sample.

• Add 500 µL of excess Morpholine or Diethylamine.

• Wait 5 minutes.

• Inject this mixture.

• Interpretation: The sulfonyl chloride converts quantitatively to the stable sulfonamide. Any peak corresponding to the sulfonic acid (

  ) represents original degradation in your bottle.

References

• Hydrolysis Kinetics: Canadian Journal of Chemistry, 1977, 55(11): 407-414. (Demonstrates the kinetics of sulfonyl chloride hydrolysis and the accelerating effect of electron-withdrawing groups).

• DMSO Incompatibility: The Journal of Organic Chemistry, "The Reaction of Dimethyl Sulfoxide and Sulfonyl Chlorides." (Details the violent Swern-type decomposition pathway).

• Handling Protocols: Sigma-Aldrich Technical Bulletin, "Handling and Storage of Sulfonyl Chlorides." (General safety and storage data for 4-chlorosulfonylbenzoic acid derivatives).

• Analytical Derivatization: Journal of Chromatography A, "Determination of sulfonyl chlorides by pre-column derivatization." (Validation of the amine-quenching method for HPLC).

For further assistance, please contact the synthesis core facility or reply to this ticket with your specific solvent conditions.

Technical Support Center: Synthesis of {[4-(chlorosulfonyl)benzoyl]amino}acetic acid

Welcome to the technical support center for the synthesis of {[4-(chlorosulfonyl)benzoyl]amino}acetic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for common issues encountered during this synthesis. Our goal is to empower you with the scientific understanding to not only follow a protocol but to effectively optimize it for higher yields and purity.

I. Reaction Overview and Key Challenges

The synthesis of {[4-(chlorosulfonyl)benzoyl]amino}acetic acid is typically achieved through the N-acylation of glycine with 4-(chlorosulfonyl)benzoyl chloride. This reaction is a classic example of the Schotten-Baumann reaction, which involves the acylation of an amine in the presence of a base.[1][2] While seemingly straightforward, this synthesis presents several challenges that can significantly impact the yield and purity of the final product. The primary competing reaction is the hydrolysis of the highly reactive 4-(chlorosulfonyl)benzoyl chloride starting material.[3] Additionally, the bifunctional nature of both reactants can lead to side product formation if the reaction conditions are not carefully controlled.

Here, we will delve into the critical parameters of this synthesis and provide a structured approach to troubleshooting common problems.

II. Troubleshooting Guide & FAQs

This section is formatted as a series of questions and answers to directly address specific issues you may encounter during your experiments.

Question 1: My reaction yield is consistently low. What are the most likely causes and how can I improve it?

Answer:

Low yields in this synthesis are most commonly attributed to two primary factors: hydrolysis of the 4-(chlorosulfonyl)benzoyl chloride and incomplete reaction.

• Hydrolysis of 4-(chlorosulfonyl)benzoyl chloride: This is the most significant side reaction.[3] Both the acyl chloride and the sulfonyl chloride moieties are susceptible to hydrolysis in aqueous basic conditions, forming the corresponding carboxylic acid and sulfonic acid, respectively. This not only consumes your starting material but also complicates the purification process.

  • Troubleshooting Strategies:

    • Temperature Control: Maintain a low temperature (0-5 °C) during the addition of 4-(chlorosulfonyl)benzoyl chloride. This slows down the rate of hydrolysis, allowing the desired acylation reaction to compete more effectively.

    • pH Control: While a basic pH is necessary to deprotonate the glycine and neutralize the HCl byproduct, an excessively high pH will accelerate hydrolysis. Maintain the pH in the range of 9-10. Gradual addition of the base concurrently with the acyl chloride can help maintain this optimal pH range.[1]

    • Efficient Mixing: Vigorous stirring is crucial to ensure that the 4-(chlorosulfonyl)benzoyl chloride reacts with the glycine before it has a chance to hydrolyze.

• Incomplete Reaction: If the reaction is not allowed to proceed to completion, you will be left with unreacted starting materials, leading to a lower yield of the desired product.

  • Troubleshooting Strategies:

    • Reaction Time: Ensure a sufficient reaction time after the addition of the acyl chloride. Monitoring the reaction progress by TLC or LC-MS is highly recommended to determine the optimal reaction time.

    • Stoichiometry: While a slight excess of the acylating agent can be used to drive the reaction to completion, a large excess will lead to more hydrolysis byproducts. A molar ratio of 1.1:1 of 4-(chlorosulfonyl)benzoyl chloride to glycine is a good starting point.

Question 2: I am observing a significant amount of an insoluble white precipitate in my reaction mixture. What is it and how can I prevent its formation?

Answer:

The insoluble white precipitate is likely the hydrolyzed byproduct, 4-carboxybenzenesulfonic acid, or its salt. As mentioned previously, this is formed from the hydrolysis of the 4-(chlorosulfonyl)benzoyl chloride. Its low solubility in the reaction medium can cause it to precipitate out.

• Prevention and Mitigation:

  • The strategies to prevent hydrolysis, as detailed in Question 1, are the primary methods to avoid the formation of this precipitate.

  • If the precipitate has already formed, it will need to be removed during the work-up. Acidification of the reaction mixture will protonate the carboxylic acid and sulfonic acid groups, and the resulting {[4-(chlorosulfonyl)benzoyl]amino}acetic acid product should also precipitate. The separation of the desired product from the sulfonic acid byproduct can be challenging and may require careful recrystallization from a suitable solvent system.

Question 3: My final product is difficult to purify. What are the common impurities and what purification strategies do you recommend?

Answer:

The primary impurities in this synthesis are unreacted glycine, 4-(chlorosulfonyl)benzoic acid (from hydrolysis of the acyl chloride), and 4-carboxybenzenesulfonic acid (from hydrolysis of the sulfonyl chloride).

• Purification Strategy:

  • Acidification and Precipitation: After the reaction is complete, carefully acidify the reaction mixture with an acid like HCl to a pH of around 2-3. This will protonate the carboxylate group of the desired product, causing it to precipitate out of the aqueous solution.[3]

  • Filtration and Washing: Collect the crude product by filtration. Wash the filter cake thoroughly with cold water to remove any remaining glycine and inorganic salts.

  • Recrystallization: This is a crucial step to remove the acid byproducts. A mixed solvent system, such as ethanol/water or acetone/water, is often effective. The goal is to find a solvent system where the desired product has good solubility at elevated temperatures but poor solubility at room temperature, while the impurities remain in solution.

Question 4: Can I use a different base besides sodium hydroxide?

Answer:

Yes, other bases can be used. The key is to have a base that is strong enough to deprotonate the glycine and neutralize the HCl byproduct without being so strong that it excessively promotes hydrolysis.

• Alternative Bases:

  • Potassium Hydroxide (KOH): Behaves very similarly to NaOH.

  • Sodium Carbonate (Na2CO3) or Potassium Carbonate (K2CO3): These are weaker bases and can provide better pH control, potentially reducing the rate of hydrolysis.

  • Pyridine: Often used in Schotten-Baumann reactions, it can act as both a base and a nucleophilic catalyst.[4] However, its removal can be more challenging than inorganic bases.

The choice of base may require some optimization for your specific reaction conditions.

III. Experimental Protocol

This section provides a detailed, step-by-step methodology for the synthesis of {[4-(chlorosulfonyl)benzoyl]amino}acetic acid.

Materials and Reagents:

• Glycine

• 4-(chlorosulfonyl)benzoyl chloride

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

• Deionized water

• Ethanol (for recrystallization)

• Ice

Procedure:

• Preparation of Glycine Solution: In a flask equipped with a magnetic stirrer and placed in an ice bath, dissolve glycine (1.0 eq) in a 1 M solution of NaOH (1.0 eq) in water. Cool the solution to 0-5 °C.

• Preparation of Acyl Chloride Solution: In a separate, dry flask, dissolve 4-(chlorosulfonyl)benzoyl chloride (1.1 eq) in a suitable organic solvent that is immiscible with water, such as dichloromethane or diethyl ether.

• Reaction: While vigorously stirring the glycine solution, slowly and simultaneously add the 4-(chlorosulfonyl)benzoyl chloride solution and a 2 M NaOH solution dropwise. Use a pH meter to monitor the reaction and maintain the pH between 9 and 10. The addition should be carried out over a period of 30-60 minutes, ensuring the temperature remains below 5 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0-5 °C for an additional 1-2 hours. Monitor the reaction progress by TLC (Thin Layer Chromatography) until the starting materials are consumed.

• Work-up:

  • Transfer the reaction mixture to a separatory funnel and separate the organic and aqueous layers.

  • Wash the organic layer with a small amount of water.

  • Combine the aqueous layers and cool them in an ice bath.

  • Slowly add concentrated HCl to the aqueous layer with stirring until the pH reaches 2-3. A white precipitate of {[4-(chlorosulfonyl)benzoyl]amino}acetic acid should form.

• Isolation and Purification:

  • Collect the precipitate by vacuum filtration.

  • Wash the solid with a generous amount of cold deionized water.

  • Recrystallize the crude product from an ethanol/water mixture to obtain the pure product.

  • Dry the purified product under vacuum.

IV. Data Presentation

Parameter	Recommended Condition	Rationale
Temperature	0-5 °C	Minimizes hydrolysis of 4-(chlorosulfonyl)benzoyl chloride.
pH	9-10	Ensures deprotonation of glycine while minimizing hydrolysis.[1]
Stoichiometry	1.1 eq of 4-(chlorosulfonyl)benzoyl chloride	A slight excess drives the reaction to completion.
Solvent	Biphasic: Water and an organic solvent (e.g., DCM)	The reaction occurs at the interface, and the product is extracted.[5]
Stirring	Vigorous	Promotes efficient mixing of reactants and minimizes hydrolysis.

V. Visualizations

Caption: Experimental workflow for the synthesis of {[4-(chlorosulfonyl)benzoyl]amino}acetic acid.

Sources

• 1. byjus.com [byjus.com]
• 2. Schotten-Baumann Reaction [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. SATHEE: Chemistry Schotten Baumann Reaction [sathee.iitk.ac.in]
• 5. Schotten–Baumann reaction - Wikipedia [en.wikipedia.org]

Technical Support Center: MS Analysis of {[4-(chlorosulfonyl)benzoyl]amino}acetic Acid Derivatives

Status: Operational Operator: Senior Application Scientist Ticket ID: MS-SO2Cl-GLY-001

Executive Summary

You are likely encountering difficulties because you are treating {[4-(chlorosulfonyl)benzoyl]amino}acetic acid as a standard organic molecule. It is not. It is a "Janus" molecule:

• The Stable Half: The (benzoyl)amino acetic acid (glycine linker) is robust and ionizes well in negative mode.

• The Labile Half: The 4-chlorosulfonyl group (

  ) is a highly reactive electrophile. It is moisture-intolerant and alcohol-reactive .

If you are seeing mass shifts of -18 Da or -4 Da , or if the characteristic Chlorine isotope pattern is missing, your compound has degraded before it even hit the detector. This guide prioritizes stabilizing the reactive core to ensure data integrity.

Part 1: The "Phantom Peak" Phenomenon (Chemistry & Stability)

Issue: "I see a strong peak, but the mass is wrong, and the isotope pattern doesn't match the theoretical value."

Diagnosis: Solvolysis

The sulfonyl chloride moiety is reacting with your solvent. This is the most common failure mode in LC-MS analysis of this class.

Observation (Mass Shift)	Diagnosis	Cause	Isotope Pattern Change
m/z = -18 Da	Hydrolysis	Water in solvent/air converted to (Sulfonic Acid).	Loss of Cl pattern ( 3:1 ratio).
m/z = -4 Da	Methanolysis	Methanol (LC mobile phase) converted to (Methyl Ester).	Loss of Cl pattern.
m/z = +10 Da	Ethanolysis	Ethanol (solvent) converted to (Ethyl Ester).	Loss of Cl pattern.

The Degradation Pathway (Visualized)

The following diagram illustrates how the parent compound degrades based on your solvent choice.

Caption: Solvolysis pathways converting the reactive chlorosulfonyl parent into non-reactive artifacts.

Part 2: Sample Preparation & Acquisition Protocols

Directive: Do not analyze the raw sulfonyl chloride on a standard Reverse Phase (RP) LC-MS run unless you have strictly anhydrous conditions.

Protocol A: The "Derivatization Check" (Recommended)

Since the

group is likely an intermediate intended for reaction, the most robust way to prove you had the chloride is to instantly convert it to a stable sulfonamide.

• Aliquot: Take 10 µL of your reaction mixture.

• Quench: Add 50 µL of a secondary amine (e.g., Morpholine or Diethylamine) in dry Acetonitrile (ACN).

• Wait: Vortex for 30 seconds.

• Analyze: Run this stable sulfonamide on LC-MS.

  • Why? If you detect the morpholine-adduct, your original sample contained the active chloride. If you detect the sulfonic acid even after adding morpholine, your sample was already dead.

Protocol B: Direct Analysis of Intact Chloride

If you MUST measure the intact

:

• Solvent: Dissolve in 100% Anhydrous Acetonitrile or Dichloromethane (DCM) .

  • Strictly Forbidden: Methanol, Ethanol, Water, DMSO (often contains water).

• Method: Direct Infusion (Syringe Pump) or Flow Injection Analysis (FIA).

  • Bypass the Column: Silica in columns usually retains enough water to hydrolyze the compound on-column.

• Acquisition Time: < 1 minute.

Part 3: Mass Spectrometry Method Parameters

Issue: "I am not seeing the parent ion in ESI."

Ionization Mode Selection

The molecule has conflicting ionization preferences.

• Negative Mode (ESI-): Preferred for the Carboxylic Acid (Glycine moiety).

  • Target:

  • Risk:[1] ESI- often requires high pH buffers (Ammonium Bicarbonate), which instantly hydrolyze the sulfonyl chloride.

  • Solution: Use ESI- with 0.1% Formic Acid (sacrificing some sensitivity for stability) or use Chlorinated solvents (DCM) which can suppress ionization.

• Positive Mode (ESI+): Preferred for the Sulfonyl group (via adducts).

  • Target:

    (often weak) or (Ammonium adduct).

  • Benefit: Allows acidic mobile phases (pH 2-3) where the sulfonyl chloride is slightly more stable (kinetically).

Troubleshooting Decision Tree

Caption: Step-by-step logic to isolate solvent effects from sample degradation.

Part 4: Fragmentation & MS/MS Interpretation

When performing MS/MS (Collision Induced Dissociation), expect specific cleavages.

• Loss of

  : Sulfonyl derivatives often extrude (64 Da).

• Amide Cleavage: The bond between the benzoyl ring and the glycine.

  • Fragment A: Chlorosulfonyl-benzoyl cation.

  • Fragment B: Glycine moiety (usually lost as neutral in ESI+).

• Decarboxylation: Loss of

  (44 Da) from the carboxylic acid end (common in ESI-).

Diagnostic Table for MS/MS:

Fragment Ion	Origin	Significance
m/z 44 (Loss)		Confirms the Glycine/Acid tail is intact.
m/z 64 (Loss)		Confirms the presence of the Sulfonyl group.
m/z 35/37		In ESI-, a sharp peak at 35/37 confirms labile Chlorine.

FAQ: Frequently Asked Questions

Q: Can I use DMSO to store my stock solution? A: Use with extreme caution. Standard DMSO is hygroscopic (absorbs water from air). Unless you are using "Dry" DMSO over molecular sieves, your sulfonyl chloride will hydrolyze to the acid within hours. Store as a solid under nitrogen/argon.

Q: Why is my peak tailing severely? A: If you are analyzing the hydrolyzed product (the sulfonic acid), it is a very strong acid. It will interact with active sites on your LC column.

• Fix: Add 0.1% Trifluoroacetic acid (TFA) or Formic Acid to your mobile phase to suppress the ionization of surface silanols and the analyte itself.

Q: I see a dimer peak

. Is this real? A: Likely an artifact of high concentration in the ESI source. Dilute your sample 10x. If it persists, check if you have formed a symmetrical anhydride (rare, but possible if water was limited).

References

• BenchChem. (2025).[2][3][4] Stability of Sulfonamides: A Comparative Guide Based on Precursor Sulfonyl Chlorides. Retrieved from

• Prasain, J. (2009).[5] Ion fragmentation of small molecules in mass spectrometry. University of Alabama at Birmingham. Retrieved from

• Agilent Technologies. (2018). Mass Spec Troubleshooting: What to Check When Your Results Go Wrong. Retrieved from

• Sigma-Aldrich. (n.d.). 4-(Chlorosulfonyl)benzoic acid Product Sheet & Safety Data. Retrieved from

• National Institutes of Health (NIH). (2025). PubChem Compound Summary for CID 82385: 4-(Chlorosulfonyl)benzoic acid. Retrieved from

Sources

• 1. agilent.com [agilent.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. uab.edu [uab.edu]

characterization of unexpected byproducts in {[4-(chlorosulfonyl)benzoyl]amino}acetic acid reactions

Technical Support Center: Optimizing Sulfonylation with {[4-(chlorosulfonyl)benzoyl]amino}acetic Acid

Current Status: Online Agent: Senior Application Scientist Ticket ID: SULF-CL-404 Subject: Characterization & Mitigation of Unexpected Byproducts

Executive Summary

You are likely encountering difficulties with the reaction of {[4-(chlorosulfonyl)benzoyl]amino}acetic acid (referred to hereafter as CBA-Gly ). This reagent is a "Janus" molecule: it possesses a highly electrophilic sulfonyl chloride "warhead" and a nucleophilic (latent) carboxylic acid tail.

The "unexpected" byproducts you observe are almost certainly driven by the competition between these two functional groups or environmental moisture. This guide deconstructs these failure modes into three distinct modules.

Module 1: The "Hydrolysis Phantom" (Sulfonic Acid Formation)

Symptom: Your LC-MS shows a major peak at [M-Cl+OH] (Mass shift: -18.5 Da from starting material, or +17 Da if looking at hydrolysis vs. chloride). The product is highly polar and elutes at the solvent front.

The Science: Aryl sulfonyl chlorides are moisture-sensitive. While less reactive than acyl chlorides, they hydrolyze rapidly in the presence of water and base. The resulting sulfonic acid is a "dead end" species; it will not react with amines under standard conditions.

Diagnostic Table:

Feature	Sulfonyl Chloride (Start)	Sulfonic Acid (Byproduct)
LC-MS (ESI-)	Rapidly hydrolyzes on column (unreliable)	[M-H]⁻ = 258.0 (approx)
¹H NMR (DMSO-d₆)	Aromatic doublets: ~7.8 & 8.0 ppm	Aromatic doublets shift upfield (shielded)
Solubility	Soluble in DCM, THF	Insoluble in DCM; Soluble in water/DMSO

Troubleshooting Protocol:

• Q: I dried my solvent, why is it still hydrolyzing?

  • A: Check your base. Hygroscopic bases like KOH or old bottles of Diisopropylethylamine (DIPEA) often introduce enough water to kill the reaction.

  • Fix: Use freshly distilled amine bases or inorganic bases (Na₂CO₃) in a biphasic system (Schotten-Baumann conditions) where the organic phase protects the sulfonyl chloride.

Module 2: The "Oligomer Trap" (Self-Condensation)

Symptom: You observe multiple peaks with mass additions of +240 Da (dimers/trimers). The reaction mixture becomes gummy or precipitates unexpectedly.

The Science: This is the most insidious side reaction. You are using a base to drive the sulfonylation.[1][2][3][4] That base deprotonates the carboxylic acid on the glycine tail (

). This carboxylate is a nucleophile. It attacks the sulfonyl chloride of a neighboring molecule, forming a Sulfonic-Carboxylic Mixed Anhydride .

Mechanism Visualization:

Caption: Competitive pathway showing how the internal carboxylate competes with the target amine, leading to polymerization.

Troubleshooting Protocol:

• Q: How do I stop the polymerization?

  • A: You must favor the intermolecular reaction (with your amine) over the self-reaction.

  • Fix 1 (Best): Protect the acid as a methyl ester (CBA-Gly-OMe) before reacting the sulfonyl chloride. Hydrolyze the ester after the coupling.

  • Fix 2 (Workaround): Inverse addition. Add the sulfonyl chloride slowly to a solution of your Amine + Base. This ensures the sulfonyl chloride is always in the presence of excess amine, minimizing the chance of it meeting a free carboxylate.

Module 3: Analytical Forensics (Distinguishing the Species)

Symptom: "I have a peak that looks like product but the mass is wrong."

Common Impurity Profile:

Byproduct Type	Mass Shift (vs Product)	Origin
Sulfonic Acid	- (Depends on Amine)	Hydrolysis (Water ingress).
Sulfonate Ester	+14 Da (vs Acid)	Reaction with Methanol (if used as solvent).
Mixed Anhydride	+241 Da	Dimerization (Carboxylate attack).
Desulfonylation	-64 Da (-SO₂)	Rare. Occurs with Pd-catalysis or extreme heat (>100°C).

Protocol: The "Acid Test" (NMR Validation) To confirm you have the sulfonamide and not a salt or ester:

• Run ¹H NMR in DMSO-d₆.

• Look for the Sulfonamide NH proton. It typically appears as a broad singlet or doublet (if coupling to alkyl) between 7.5 – 8.5 ppm .

• D₂O Shake: Add a drop of D₂O to the NMR tube. The Sulfonamide NH will disappear (exchange). If the peak remains, it is likely an impurity (or a CH proton).

Standardized Coupling Protocol (Recommended)

To minimize both hydrolysis and oligomerization.

• Preparation: Dissolve the Target Amine (1.1 equiv) and Diisopropylethylamine (DIPEA, 2.5 equiv) in anhydrous DCM or THF. Cool to 0°C.

• Addition: Dissolve CBA-Gly (1.0 equiv) in a minimum volume of THF.

• Execution: Add the CBA-Gly solution dropwise to the Amine solution over 15 minutes.

  • Why? This keeps the concentration of the electrophile (CBA-Gly) low relative to the nucleophile (Amine), suppressing dimer formation.

• Quench: Once TLC/LCMS shows consumption of chloride, quench with 1M HCl (aqueous). This breaks down any mixed anhydrides back to the carboxylic acid.

References

• Synthesis of Sulfonamides:Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman, 1989. (General reference for Schotten-Baumann conditions).

• Sulfonyl Chloride Hydrolysis: King, J. F., et al. "Mechanism of hydrolysis of sulfonyl chlorides." Journal of the American Chemical Society, 1992. Link

• Mixed Anhydrides in Peptide Synthesis: Valeur, E., & Bradley, M. "Amide bond formation: beyond the carbodiimide." Chemical Society Reviews, 2009. Link

• Characterization of Sulfonamides: "Spectrometric Identification of Organic Compounds," Silverstein et al., 8th Ed. Wiley. (Standard reference for NMR shifts of sulfonamides vs sulfonic acids).

Sources

• 1. Sulfonamide - Wikipedia [en.wikipedia.org]
• 2. EP3055292B1 - Process for preparing 4-[[(benzoyl)amino]sulphonyl]benzoyl chlorides and preparation of acylsulphamoylbenzamides - Google Patents [patents.google.com]
• 3. US2383320A - Reaction of saturated aliphatic carboxylic acids with sulphuryl chloride and products thereof - Google Patents [patents.google.com]
• 4. US9725409B2 - Process for preparing 4[[(benzoyl)amino]sulphonyl]benzoyl chlorides and preparation of acylsulphamoylbenzamides - Google Patents [patents.google.com]

Technical Support Center: Chiral Integrity of {[4-(Chlorosulfonyl)benzoyl]amino}acetic Acid in Chemical Synthesis

Welcome to our dedicated technical support guide for researchers, chemists, and drug development professionals working with {[4-(chlorosulfonyl)benzoyl]amino}acetic acid. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you navigate the complexities of maintaining chiral integrity during its use in chemical reactions. As a Senior Application Scientist, my goal is to blend foundational chemical principles with practical, field-tested advice to ensure the success of your experiments.

Introduction: The Challenge of Racemization

{[4-(chlorosulfonyl)benzoyl]amino}acetic acid is a valuable building block in synthetic chemistry, often employed in the construction of complex molecules. However, like many N-acyl amino acid derivatives, it is susceptible to racemization, particularly during activation of the carboxylic acid for amide bond formation. The strongly electron-withdrawing nature of the 4-chlorosulfonylbenzoyl group exacerbates this issue by increasing the acidity of the α-proton, thereby facilitating the formation of a planar oxazolone intermediate—the primary culprit in the loss of stereochemical integrity. This guide will provide you with the knowledge and tools to mitigate this risk.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of racemization for {[4-(chlorosulfonyl)benzoyl]amino}acetic acid?

A1: The dominant pathway for racemization in N-acyl amino acids, including {[4-(chlorosulfonyl)benzoyl]amino}acetic acid, is through the formation of an oxazolone (or azlactone) intermediate. This process is initiated upon activation of the carboxyl group, which is a necessary step for forming an amide bond with an amine. The reaction proceeds as follows:

• Activation: The carboxylic acid is treated with a coupling reagent, converting the hydroxyl group into a good leaving group.

• Cyclization: The amide oxygen of the N-acyl group acts as an internal nucleophile, attacking the activated carbonyl carbon to form a five-membered oxazolone ring.

• Enolization: A base present in the reaction mixture abstracts the proton at the chiral α-carbon. This is the critical racemization step, as it leads to the formation of a planar, achiral enolate intermediate.

• Reprotonation: The enolate can be reprotonated from either face, leading to a mixture of both D and L enantiomers and thus, a racemic mixture.

The electron-withdrawing sulfonyl chloride group on the benzoyl moiety significantly increases the acidity of the α-proton, making this compound particularly prone to racemization.

Q2: How does the choice of coupling reagent impact racemization?

A2: The choice of coupling reagent is critical in controlling racemization. Reagents that lead to highly reactive intermediates are more likely to promote oxazolone formation.

• High-Risk Reagents: Carbodiimides like Dicyclohexylcarbodiimide (DCC) and Diisopropylcarbodiimide (DIC), when used alone, are known to cause significant racemization. This is because the O-acylisourea intermediate formed is highly reactive and readily cyclizes to the oxazolone.

• Lower-Risk Reagents:

  • Uronium/Aminium Salts: Reagents such as HBTU, HATU, and HCTU are generally preferred as they can lead to faster coupling rates, which can outcompete the rate of racemization. However, they still require careful optimization of reaction conditions.

  • Phosphonium Salts: Reagents like PyBOP and PyAOP are also effective in suppressing racemization.

  • Additives: The use of additives like 1-Hydroxybenzotriazole (HOBt) and 1-Hydroxy-7-azabenzotriazole (HOAt) is highly recommended, especially when using carbodiimides. These additives react with the activated intermediate to form active esters that are more stable and less prone to racemization than the initial activated species.

Coupling Reagent Class	Examples	Racemization Risk	Recommended Use
Carbodiimides	DCC, DIC, EDC	High (when used alone)	Always use with additives like HOBt or HOAt.
Uronium/Aminium Salts	HBTU, HATU, HCTU	Moderate to Low	Often used with a sterically hindered base.
Phosphonium Salts	PyBOP, PyAOP	Moderate to Low	Effective for sterically hindered couplings.

Q3: Which bases are recommended to minimize racemization?

A3: The choice of base and its stoichiometry are crucial. Stronger, less sterically hindered bases can readily deprotonate the α-carbon of the oxazolone intermediate, accelerating racemization.

• Recommended Bases:

  • N-Methylmorpholine (NMM): A moderately weak base that is a good choice for minimizing racemization.

  • 2,4,6-Collidine: A sterically hindered base that is less likely to abstract the α-proton.

• Bases to Use with Caution or Avoid:

  • Triethylamine (TEA): A strong, non-hindered base that can significantly increase the rate of racemization.

  • Diisopropylethylamine (DIEA): While sterically hindered, it is a stronger base than NMM and can still promote racemization, especially with prolonged reaction times.

Q4: How do solvent and temperature affect the rate of racemization?

A4: Both solvent polarity and reaction temperature play significant roles in controlling racemization.

• Solvent Choice:

  • Polar Aprotic Solvents: Solvents like Dimethylformamide (DMF) and Acetonitrile (MeCN) can stabilize the charged intermediates and transition states involved in oxazolone formation, potentially increasing the rate of racemization.

  • Less Polar Solvents: Solvents such as Tetrahydrofuran (THF) and Dichloromethane (DCM) are often better choices for minimizing racemization.

• Temperature Control:

  • Higher temperatures increase the rates of all reactions, including racemization. It is crucial to conduct the coupling reaction at the lowest temperature that allows for a reasonable reaction rate.

  • Starting the reaction at 0°C and allowing it to slowly warm to room temperature is a common and effective strategy.

Troubleshooting Guide

Observed Problem	Potential Cause(s)	Recommended Solution(s)
Significant Racemization Detected in Product	Inappropriate Coupling Reagent: Use of a carbodiimide without an additive.	Switch to a uronium or phosphonium salt (e.g., HATU, PyBOP). If using a carbodiimide, ensure the addition of HOBt or HOAt.
Strong or Excess Base: Use of TEA or an excess of DIEA.	Switch to a weaker or more sterically hindered base like NMM or 2,4,6-collidine. Use the minimum amount of base required.
High Reaction Temperature: Running the reaction at elevated temperatures.	Perform the coupling at 0°C or room temperature. Monitor the reaction progress to avoid unnecessarily long reaction times.
Prolonged Activation Time: Pre-activating the carboxylic acid for an extended period before adding the amine.	Add the coupling reagent to a mixture of the carboxylic acid and the amine (in-situ activation). If pre-activation is necessary, minimize the time.
Inappropriate Solvent: Using a highly polar aprotic solvent.	Consider switching to a less polar solvent such as THF or DCM.
Low Reaction Yield with Minimal Racemization	Reaction Temperature Too Low: Insufficient thermal energy for the reaction to proceed.	Gradually increase the reaction temperature, monitoring for the onset of racemization.
Insufficient Base: Incomplete deprotonation of the amine salt.	Ensure at least one equivalent of base is used if the amine component is a salt (e.g., hydrochloride).
Steric Hindrance: Difficulty in coupling sterically demanding substrates.	Consider a more potent coupling reagent like HATU. A slight increase in temperature may be necessary.

Visualizing the Process

Racemization Mechanism via Oxazolone Formation

Caption: The key pathway for racemization of N-acyl amino acids.

Recommended Workflow for Minimizing Racemization

Caption: A systematic approach to setting up a coupling reaction to preserve stereochemistry.

References

• Amide Coupling Reagents. HepatoChem. [Link]

• Ynamide Coupling Reagents: Origin and Advances. Accounts of Chemical Research. [Link]

• A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis. OMICS International. [Link]

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC. [Link]

• Elucidating the Racemization Mechanism of Aliphatic and Aromatic Amino Acids by In Silico Tools. MDPI. [Link]

• 5(4 H )-oxazolones: Synthesis and biological activities. ResearchGate. [Link]

• Arylation Chemistry for Bioconjugation. National Institutes of Health. [Link]

• Recent development of peptide coupling reagents in organic synthesis. ScienceDirect. [Link]

• Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group. National Institutes of Health. [Link]

Technical Support Center: Method Development for the Analysis of {[4-(chlorosulfonyl)benzoyl]amino}acetic Acid Purity

Welcome to the technical support center for the analytical method development and purity assessment of {[4-(chlorosulfonyl)benzoyl]amino}acetic acid. This guide is designed for researchers, scientists, and drug development professionals, providing in-depth troubleshooting, frequently asked questions (FAQs), and detailed experimental protocols. Our goal is to equip you with the necessary knowledge to confidently establish and execute robust analytical methods for this compound.

Introduction to {[4-(chlorosulfonyl)benzoyl]amino}acetic Acid and the Critical Role of Purity Analysis

{[4-(chlorosulfonyl)benzoyl]amino}acetic acid is a key intermediate in the synthesis of various pharmaceutical compounds. The presence of the reactive sulfonyl chloride group makes it susceptible to degradation, particularly hydrolysis, which can lead to the formation of impurities that may impact the safety and efficacy of the final drug product. Therefore, accurate and precise purity analysis is paramount.

Forced degradation studies are essential in pharmaceutical development to identify potential degradation products and establish degradation pathways.[1] These studies help in developing stability-indicating analytical methods that can resolve the active pharmaceutical ingredient (API) from its impurities.[2][3]

This guide will primarily focus on High-Performance Liquid Chromatography (HPLC) as the principal analytical technique for purity determination, supplemented by insights into titration and Nuclear Magnetic Resonance (NMR) spectroscopy for orthogonal verification.

High-Performance Liquid Chromatography (HPLC) Method

A well-developed stability-indicating HPLC method is the cornerstone of purity analysis for {[4-(chlorosulfonyl)benzoyl]amino}acetic acid. Due to the acidic nature of the molecule, a reversed-phase HPLC method with ion suppression is recommended to achieve adequate retention and sharp peak shapes.[4]

Recommended HPLC Method Parameters

Parameter	Recommended Condition	Rationale
Column	C18 Reversed-Phase (e.g., 4.6 x 250 mm, 5 µm)	Provides good retention for non-polar to moderately polar compounds.
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in Water	TFA acts as an ion-pairing agent and suppresses the ionization of the carboxylic acid group, enhancing retention.[4]
Mobile Phase B	0.1% Trifluoroacetic Acid (TFA) in Acetonitrile	Acetonitrile is a common organic modifier in reversed-phase HPLC.
Gradient Elution	0-2 min: 10% B; 2-15 min: 10-90% B; 15-20 min: 90% B; 20.1-25 min: 10% B	A gradient is necessary to elute both the polar parent compound and potentially less polar impurities within a reasonable timeframe.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	To ensure reproducible retention times.
Detection Wavelength	254 nm	Based on the UV absorbance of the benzoyl chromophore.
Injection Volume	10 µL	A typical injection volume for analytical HPLC.
Sample Preparation	Dissolve the sample in a 50:50 mixture of Mobile Phase A and Mobile Phase B to a concentration of 1 mg/mL.	Ensures sample solubility and compatibility with the mobile phase.

HPLC Troubleshooting Guide

This section addresses common issues encountered during the HPLC analysis of {[4-(chlorosulfonyl)benzoyl]amino}acetic acid.

Question: My peak for {[4-(chlorosulfonyl)benzoyl]amino}acetic acid is tailing or showing poor shape. What could be the cause and how can I fix it?

Answer:

Peak tailing for acidic compounds is a common issue in reversed-phase HPLC and can be caused by several factors:

• Secondary Silanol Interactions: Residual silanol groups on the silica-based stationary phase can interact with the acidic analyte, leading to tailing.

  • Solution:

    • Use a modern, end-capped C18 column: These columns have fewer accessible silanol groups.

    • Lower the mobile phase pH: Adding a small amount of a stronger acid like trifluoroacetic acid (TFA) or formic acid to the mobile phase can protonate the silanol groups, reducing their interaction with the analyte.[5]

    • Increase the ionic strength of the mobile phase: Adding a salt like sodium perchlorate can also help to mask the silanol groups.

• Column Overload: Injecting too much sample can saturate the stationary phase, resulting in peak distortion.[5]

  • Solution:

    • Reduce the sample concentration or injection volume.

• Column Contamination: Accumulation of strongly retained compounds on the column can affect peak shape.[6]

  • Solution:

    • Wash the column with a strong solvent (e.g., 100% acetonitrile or methanol) to remove contaminants.

    • Use a guard column to protect the analytical column from strongly retained matrix components.[6]

Question: I am observing a new, earlier-eluting peak in my chromatogram, especially in older samples. What could this be?

Answer:

An early-eluting peak suggests a more polar compound than the parent analyte. The most likely degradation product of {[4-(chlorosulfonyl)benzoyl]amino}acetic acid is its hydrolysis product, {[4-(sulfonic acid)benzoyl]amino}acetic acid.

The sulfonyl chloride group is susceptible to hydrolysis, especially in the presence of moisture.[7][8][9] The resulting sulfonic acid is significantly more polar and will therefore elute earlier under reversed-phase conditions.

• Confirmation:

  • Mass Spectrometry (MS): If your HPLC is connected to a mass spectrometer, you can confirm the identity of the peak by its mass-to-charge ratio.

  • Forced Degradation: Intentionally degrade a sample by exposing it to water and analyze it by HPLC. The peak that increases in size is likely the hydrolysis product.[10][11]

Question: My retention times are shifting from one injection to the next. What should I check?

Answer:

Retention time instability can be caused by several factors:

• Pump Issues:

  • Air bubbles in the pump: Degas the mobile phase and prime the pump.[12]

  • Leaking pump seals: This can cause pressure fluctuations and inconsistent flow rates.[5] Check for leaks and replace seals if necessary.

• Mobile Phase Composition:

  • Inaccurate mobile phase preparation: Ensure the mobile phase components are measured accurately.

  • Evaporation of the organic component: Keep mobile phase reservoirs covered.

• Column Temperature:

  • Fluctuations in ambient temperature: Use a column oven to maintain a constant temperature.[13]

• Column Equilibration:

  • Insufficient equilibration time: Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection, especially when running a gradient.

Question: I am not seeing any peaks, or the peaks are very small.

Answer:

This could be due to a variety of issues, from sample preparation to instrument malfunction:

• Sample Preparation:

  • Incorrect sample concentration: Double-check your calculations and dilutions.

  • Sample degradation: The compound may have completely degraded. Prepare a fresh sample.

• Injector Problems:

  • Clogged injector or sample loop: This can prevent the sample from reaching the column.

  • Incorrect injection volume setting.

• Detector Issues:

  • Detector lamp is off or failing.

  • Incorrect wavelength setting.

• Flow Path Blockage: A blockage anywhere in the system can prevent the mobile phase from reaching the detector.[6]

HPLC Experimental Workflow

Caption: HPLC analysis workflow for {[4-(chlorosulfonyl)benzoyl]amino}acetic acid purity.

Titration Method for Assay Determination

Titration can be a useful orthogonal technique for determining the overall assay of {[4-(chlorosulfonyl)benzoyl]amino}acetic acid. A potentiometric acid-base titration can be employed to quantify the carboxylic acid moiety.

Recommended Titration Parameters

Parameter	Recommended Condition
Titrant	0.1 M Sodium Hydroxide (NaOH), standardized
Sample Preparation	Accurately weigh about 200 mg of the sample and dissolve in 50 mL of a suitable solvent (e.g., a mixture of water and ethanol).
Electrode	Glass pH electrode
Endpoint Determination	Potentiometric, by identifying the point of maximum inflection in the titration curve.

Titration Troubleshooting Guide

Question: I am getting inconsistent or non-reproducible titration results. What are the common causes?

Answer:

Inconsistent titration results often stem from issues with the titrant, sample preparation, or the electrode.[14]

• Titrant Issues:

  • Incorrect titrant concentration: The concentration of the NaOH solution can change over time due to absorption of atmospheric CO2. Standardize your titrant regularly.[14]

  • Air bubbles in the burette: Ensure the burette is free of air bubbles before starting the titration.[12]

• Sample Preparation:

  • Incomplete dissolution of the sample: Ensure the sample is fully dissolved before starting the titration. Sonication may help.

  • Inaccurate weighing: Use a calibrated analytical balance.

• Electrode Problems:

  • Dirty or improperly stored electrode: Clean the electrode according to the manufacturer's instructions and store it in the appropriate solution.[14][15]

  • Slow electrode response: An aging electrode may have a slow response time, leading to inaccurate endpoint detection.[16]

Question: The titration curve is flat, and I cannot determine the endpoint.

Answer:

A flat titration curve indicates a weak or no potential change at the equivalence point.

• Incorrect Solvent: The solvent may not be suitable for the titration. For acidic compounds, a mixture of water and an organic solvent like ethanol can improve the sharpness of the endpoint.

• Electrode Malfunction: The electrode may not be responding to the pH change. Check the electrode's calibration and condition.[16]

• Sample is not acidic: This is unlikely for this compound, but it's a possibility to consider if all other factors have been ruled out.

Titration Logic Diagram

Caption: Troubleshooting decision tree for titration analysis.

Quantitative NMR (qNMR) for Purity Assessment

Quantitative NMR (qNMR) is a powerful, non-destructive technique that can be used to determine the purity of organic compounds without the need for a reference standard of the analyte itself.[17][18] It relies on comparing the integral of a specific proton signal of the analyte to the integral of a known amount of a certified internal standard.[19][20]

Key Considerations for qNMR

• Internal Standard Selection: The internal standard should have a simple spectrum with at least one signal that does not overlap with any signals from the analyte or impurities. It should also be stable, non-volatile, and accurately weighable. Maleic anhydride or dimethyl sulfone are common choices.

• Relaxation Delay (d1): A sufficient relaxation delay (typically 5 times the longest T1 relaxation time of the protons being quantified) must be used to ensure complete relaxation of the protons between scans, which is crucial for accurate integration.

• Signal Selection: Choose well-resolved signals from both the analyte and the internal standard for integration.

FAQs for qNMR

Question: Why should I use qNMR in addition to HPLC?

Answer:

qNMR provides an orthogonal method for purity determination.[19] While HPLC separates compounds based on their polarity, qNMR provides information based on the molecular structure. This makes it an excellent complementary technique to confirm the purity value obtained by HPLC and to identify and quantify impurities that may not be UV-active or may co-elute with the main peak in HPLC.

Question: Can qNMR detect inorganic impurities?

Answer:

Yes, one of the advantages of qNMR is its ability to provide an absolute purity value of the organic molecule, irrespective of the presence of non-proton-containing impurities like inorganic salts or residual solvents that do not have overlapping signals.[19]

Frequently Asked Questions (FAQs)

Q1: What are the expected impurities in {[4-(chlorosulfonyl)benzoyl]amino}acetic acid?

A1: Based on its structure and synthesis, potential impurities include:

• Hydrolysis product: {[4-(sulfonic acid)benzoyl]amino}acetic acid. This is the most likely degradation product.

• Starting materials: Unreacted 4-(chlorosulfonyl)benzoic acid and glycine.

• Dimer: Formed by the reaction of the sulfonyl chloride group of one molecule with the amino group of another.

Q2: How should I store {[4-(chlorosulfonyl)benzoyl]amino}acetic acid to minimize degradation?

A2: Due to the moisture-sensitive sulfonyl chloride group, the compound should be stored in a tightly sealed container in a desiccator or under an inert atmosphere (e.g., nitrogen or argon) at a low temperature (e.g., 2-8 °C) to minimize hydrolysis.

Q3: Can I use Gas Chromatography (GC) for the analysis of this compound?

A3: GC is generally not suitable for the analysis of {[4-(chlorosulfonyl)benzoyl]amino}acetic acid due to its low volatility and thermal lability. The high temperatures in the GC inlet could cause on-column degradation. Derivatization could be an option, but HPLC is a more direct and suitable technique.

Q4: What is a forced degradation study and why is it important?

A4: A forced degradation study, or stress testing, involves subjecting the drug substance to harsh conditions such as acid and base hydrolysis, oxidation, heat, and light to accelerate its degradation.[3] The purpose is to identify the likely degradation products, understand the degradation pathways, and demonstrate the specificity of the analytical method in separating the drug from its degradants.[1] This is a regulatory requirement in drug development.[2]

References

• A practical guide to forced degradation and stability studies for drug substances. (n.d.).
• Forced Degradation in Pharmaceuticals – A Regulatory Update. (2023).
• Forced Degradation Studies for Drug Substances & Drug Products- Scientific Considerations. (2020). Veeprho.
• Development of forced degradation and stability indicating studies of drugs—A review. (n.d.).
• Forced Degradation Study in Pharmaceutical Stability. (n.d.). Pharmaguideline.
• Troubleshooting a Titrator. (2016). Lab Manager.
• Determining and reporting purity of organic molecules: why qNMR. (2013). Magnetic Resonance in Chemistry.
• Mechanisms of Hydrolysis and Related Nucleophilic Displacement Reactions of Alkanesulfonyl Chlorides. (n.d.). American Chemical Society.
• Quantitative NMR Spectroscopy. (2020).
• Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. (2014). Journal of Medicinal Chemistry.
• Troubleshooting titration: essential know-how for quality results. (n.d.). LabRulez LCMS.
• Sulfonyl Chloride Kinetics. Part 11. Solvolysis of a Series of Benzenesulfonyl Chlorides. (n.d.). Canadian Science Publishing.
• PROCESS FOR PREPARING SULPHONATE SALTS VIA ALKALINE HYDROLYSIS OF THE CORRESPONDING SULFONYL CHLORIDES. (n.d.). Google Patents.
• Two Pathways of Arenesulfonyl Chlorides Hydrolysis. Anionic Intermediates in S A N Hydrolysis of 4-Nitrobenzenesulfonyl Chloride. (2004). ResearchGate.
• Why do we use NMR spectroscopy in purity analysis? (2023). Quora.
• Top 5 Mistakes in Titration and How to Fix Them. (2024). Microbioz India.
• Analysis of Organic Acids in Aqueous Samples Application. (n.d.). Agilent.
• Aqueous process chemistry: the preparation of aryl sulfonyl chlorides. (2009). Organic Process Research & Development.
• Webinar recording: Titration troubleshooting. (2020). YouTube.
• Quantitative NMR Spectroscopy. (2017).
• How to avoid titration errors in your lab. (2024). Metrohm.
• An Overview on Identifying and Solving Common Problems in HPLC Troubleshooting. (2024).
• Analytical Methods for Organic Acids. (n.d.). Shimadzu.
• Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro! (2025). PharmaCores.

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Reference Data & Comparative Studies

comparative study of linkers: {[4-(chlorosulfonyl)benzoyl]amino}acetic acid vs. SMCC

This guide provides an in-depth comparative analysis of SMCC (a standard heterobifunctional crosslinker) and {[4-(chlorosulfonyl)benzoyl]amino}acetic acid (herein referred to as CBAA , a specialized sulfonyl-based linker/modifier).

The comparison focuses on their distinct chemical mechanisms, stability profiles, and utility in bioconjugation workflows such as Antibody-Drug Conjugates (ADCs) and protein labeling.

Executive Summary

In the landscape of bioconjugation, SMCC is the industry standard for linking amine-containing biomolecules (antibodies) to thiol-containing payloads (drugs/enzymes) via a non-cleavable cyclohexane bridge. It balances stability with well-defined reaction kinetics.

In contrast, {[4-(chlorosulfonyl)benzoyl]amino}acetic acid (CBAA) represents a distinct class of sulfonyl chloride-based reagents . Unlike SMCC, which is a ready-to-use crosslinker, CBAA functions primarily as a heterobifunctional modifier or linker scaffold . It reacts with amines to form an ultra-stable sulfonamide bond, leaving a terminal carboxylic acid. This acid must be subsequently activated (e.g., via EDC/NHS) to function as a crosslinker, or left free to modify the protein's charge (anionization).

Key Distinction: Choose SMCC for robust, single-step Amine-to-Thiol crosslinking. Choose CBAA when creating ultra-stable Amine-to-Amine linkages (via sequential activation) or when a sulfonamide linkage is required to resist extreme hydrolytic environments.

Chemical Mechanisms & Reactivity

SMCC (Succinimidyl 4-(N-maleimidomethyl)cyclohexane-1-carboxylate)

SMCC contains two orthogonal reactive groups:

• NHS Ester: Reacts with primary amines (Lysine, N-terminus) at pH 7–9 to form a stable amide bond .[1][2]

• Maleimide: Reacts with sulfhydryls (Cysteine) at pH 6.5–7.5 to form a thioether bond .[1]

• Feature: The cyclohexane ring stabilizes the maleimide group, reducing the rate of hydrolysis compared to aromatic linkers like MBS.

CBAA ({[4-(chlorosulfonyl)benzoyl]amino}acetic acid)

CBAA operates on a different chemical axis:

• Sulfonyl Chloride (-SO₂Cl): Reacts with primary amines (Lysine) at pH 9–10 to form a sulfonamide bond . This bond is chemically harder and more stable than an amide.

• Carboxylic Acid (-COOH): Remains inert during the sulfonylation step. It serves as a handle that can be activated (using EDC/sNHS) to couple with a second amine-containing molecule.

• Feature: The resulting linkage is Amine-Linker-Amine (if activated), avoiding the need for free thiols.

Mechanistic Comparison Diagram (DOT)

Figure 1: Reaction pathways for SMCC (top) vs. CBAA (bottom). SMCC utilizes orthogonal chemistry (Amine/Thiol), while CBAA enables Amine/Amine linking via a sequential activation step.

Performance & Stability Analysis

The choice between these linkers often dictates the in vivo fate of the conjugate.

Feature	SMCC (Standard)	CBAA (Sulfonyl-Benzoyl)
Linkage Type	Thioether (Amine-Thiol)	Sulfonamide-Amide (Amine-Amine)
Bond Stability	High. Thioethers are stable, but maleimides can undergo "retro-Michael" exchange with serum albumin, leading to payload loss.	Extreme. Sulfonamide bonds are virtually resistant to hydrolysis and enzymatic cleavage in plasma.
Hydrophobicity	Moderate. Cyclohexane ring adds hydrophobicity but is less immunogenic than aromatics.	Variable. The benzene ring is hydrophobic, but the terminal carboxyl group (if unreacted) adds negative charge (solubility).
Selectivity	High. NHS and Maleimide have distinct pH optima.[1]	Lower. Sulfonyl chlorides are aggressive; they react primarily with amines but can also react with Tyrosine/Histidine.
Reaction pH	Physiological (pH 7.2–8.0).	Alkaline (pH 9.0–10.0) required for sulfonyl chloride reactivity.
Main Use Case	ADCs (e.g., T-DM1), Enzyme-Antibody conjugates.	Radiolabeling scaffolds, Charge modification (Anionization), Ultra-stable linkers.

Critical Insight: The "Retro-Michael" Problem

SMCC is widely used (e.g., in Kadcyla®), but it is not perfect. The maleimide-thiol bond is reversible in plasma. Over days, the drug can transfer from the antibody to Albumin (which has a free thiol at Cys34). CBAA Advantage: The sulfonamide bond formed by CBAA does not suffer from this exchange mechanism. If the payload is attached via a stable amide to the CBAA carboxyl group, the resulting conjugate (Ab-Sulfonamide-Linker-Amide-Drug) is significantly more stable in circulation than a maleimide conjugate.

Experimental Protocols

Protocol A: SMCC Conjugation (Standard Amine-to-Thiol)

Objective: Conjugate an antibody (Ab) to an enzyme (HRP) or drug.

• Activation: Dissolve SMCC in DMSO (10 mg/mL). Add to Ab (5 mg/mL in PBS-EDTA, pH 7.2) at a 10–20 molar excess.

• Incubation: React for 30–60 minutes at Room Temperature (RT).

• Purification: Remove excess SMCC using a desalting column (Sephadex G-25) equilibrated in PBS-EDTA. Result: Maleimide-activated Ab .

• Conjugation: Add the thiol-containing payload (reduced enzyme or drug) at a 1:1 to 3:1 molar ratio relative to Ab.

• Final Incubation: React for 2–18 hours at 4°C.

• Validation: Measure protein concentration (A280) and test activity.

Protocol B: CBAA Conjugation (Two-Step Amine-to-Amine)

Objective: Link an amine-containing drug to an antibody using CBAA as a bridge.

• Solubilization: Dissolve CBAA in dry DMF or DMSO immediately before use (Sulfonyl chlorides hydrolyze rapidly in water).

• Step 1 - Sulfonylation:

  • Buffer: 0.1 M Carbonate/Bicarbonate, pH 9.0–9.5 (Critical: Higher pH is needed for SO₂Cl reactivity).

  • Add CBAA to Ab (5 mg/mL) at 10–50 molar excess.

  • Incubate 1 hour on ice or 30 mins at RT.

  • Result: Ab modified with linker; surface amines converted to sulfonamides with terminal -COOH groups.

• Purification 1: Desalt into MES buffer, pH 5.0–6.0 (optimal for EDC activation).

• Step 2 - Carboxyl Activation:

  • Add EDC (10-fold excess) and Sulfo-NHS (25-fold excess) to the modified Ab.

  • React for 15 minutes at RT.

• Conjugation:

  • Add the amine-containing payload (Drug-NH2).

  • Adjust pH to 7.2–7.5 with phosphate buffer.

  • React for 2 hours at RT.

• Purification 2: Final desalting or Size Exclusion Chromatography (SEC).

References

• Thermo Fisher Scientific. SMCC and Sulfo-SMCC Crosslinking Guide. Retrieved from

• Greg T. Hermanson.Bioconjugate Techniques (3rd Edition). Academic Press, 2013. (Chapter on Heterobifunctional Crosslinkers).

• ChemicalBook. [[4-(Chlorosulfonyl)benzoyl]amino]acetic acid Product Properties. Retrieved from

• BOC Sciences. ADC Linker Chemistry and Stability Analysis. Retrieved from

• ResearchGate.Comparison of Sulfonyl Chloride vs NHS Ester Reactivity in Protein Conjugation.

Sources

• 1. assets.fishersci.com [assets.fishersci.com]
• 2. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]

A Comparative Guide to Buffer System Selection for Reactions with {[4-(chlorosulfonyl)benzoyl]amino}acetic acid

Introduction

{[4-(chlorosulfonyl)benzoyl]amino}acetic acid is a bifunctional reagent poised for significant utility in bioconjugation, drug development, and materials science. Its architecture, featuring a highly reactive chlorosulfonyl (-SO₂Cl) group and a carboxylic acid moiety, suggests its primary application as a linker for covalently modifying proteins, peptides, and other biomolecules through their primary amine groups. The success of any conjugation strategy hinges on precise control of the reaction environment. The choice of buffer system is not a trivial detail but a critical parameter that dictates the reaction's efficiency, specificity, and reproducibility.

This guide provides an in-depth comparison of common buffer systems for reactions involving {[4-(chlorosulfonyl)benzoyl]amino}acetic acid. We will explore the underlying chemical principles, compare the suitability of various buffers, and provide a robust experimental framework for optimizing your specific application. Our objective is to empower researchers to make informed decisions that minimize side reactions and maximize the yield of the desired conjugate.

Part 1: The Core Chemistry: Reactivity of the Chlorosulfonyl Group

The chlorosulfonyl group is a powerful electrophile, making it highly effective for targeting nucleophiles like primary amines found on the N-terminus of proteins and the side chain of lysine residues.[1] However, this reactivity also makes it susceptible to competing side reactions, primarily hydrolysis. The ultimate yield of your desired sulfonamide conjugate is determined by the kinetic competition between these two pathways: aminolysis (the desired reaction) and hydrolysis (the undesired side reaction).[2][3]

• Aminolysis (Desired Reaction): A primary or secondary amine acts as a nucleophile, attacking the electrophilic sulfur atom of the sulfonyl chloride. This results in the displacement of the chloride leaving group and the formation of a highly stable sulfonamide bond.[4][5]

• Hydrolysis (Undesired Reaction): Water molecules, or hydroxide ions, can also attack the sulfonyl chloride, leading to the formation of an inactive sulfonic acid and hydrochloric acid.[2][6] This reaction consumes the reagent, reducing the overall efficiency of the conjugation.

The rates of both reactions are highly dependent on pH.[7][8]

• Effect of Increasing pH:

  • Pro (Aminolysis): As the pH increases above neutral, primary amines (-NH₃⁺) become deprotonated to their more nucleophilic form (-NH₂). This significantly accelerates the rate of the desired aminolysis reaction.[3][9]

  • Con (Hydrolysis): The concentration of hydroxide ions (OH⁻), a potent nucleophile, also increases with pH. This dramatically accelerates the rate of hydrolysis, leading to a shorter half-life for the reagent in the aqueous buffer.[3][10]

Therefore, selecting the right buffer and pH is a balancing act to find an optimal window where the rate of aminolysis far exceeds the rate of hydrolysis.[9]

Figure 1. Competing reaction pathways for {[4-(chlorosulfonyl)benzoyl]amino}acetic acid in an aqueous buffer.

Part 2: Comparative Analysis of Common Buffer Systems

The choice of buffer is critical. The buffer components must not only maintain a stable pH but must also be chemically inert to the highly reactive chlorosulfonyl group.

Buffer System	Recommended pH Range	Advantages	Disadvantages & Causality	Verdict
HEPES	7.2 - 8.2	Inert: Zwitterionic buffer that lacks nucleophilic amine groups, preventing any reaction with the sulfonyl chloride.[11][12] Excellent pH Stability: Provides strong buffering capacity in the physiological to slightly alkaline range.[13][14]	Cost: Can be more expensive than phosphate buffers for large-scale reactions.	Highly Recommended
Phosphate (e.g., PBS)	7.0 - 8.0	Physiologically Relevant: Mimics biological conditions.[15] Cost-Effective & Common: Readily available in most labs.	Slower Kinetics at pH 7.4: At physiological pH 7.4, a large fraction of target amines are protonated, slowing the reaction. Potential for Interference: Phosphate ions can sometimes interact with proteins or affect their stability.[16][17][18]	Recommended (with pH optimization)
Bicarbonate/Carbonate	8.5 - 9.5	Drives Reaction: The higher pH (typically ~9.0) ensures target amines are deprotonated, leading to very fast conjugation kinetics.[3][10]	Accelerated Hydrolysis: The high concentration of hydroxide ions drastically reduces the half-life of the sulfonyl chloride. Reactions must be timed carefully.	Recommended for experts (for rapid reactions)
Borate	8.0 - 9.0	Good Buffering at Alkaline pH: Provides a stable pH in the optimal range for amine reactivity.[10]	Potential for Interactions: Borate can form complexes with cis-diols, which may be present on glycoproteins or other target molecules.	Use with Caution
Tris, Glycine, or other amine-based buffers	N/A	Useful for Quenching: Can be added at the end of a reaction to consume excess, unreacted sulfonyl chloride.[10][19]	INCOMPATIBLE: These buffers contain primary amines themselves.[19][20] They will act as nucleophiles and compete with the target molecule, consuming the reagent and drastically reducing or eliminating the desired conjugation.[10][21]	Avoid for Reaction

Part 3: Experimental Protocol for Optimizing Buffer Conditions

Since the optimal conditions can vary based on the specific target molecule, it is crucial to perform an optimization experiment. This protocol provides a self-validating system to determine the best buffer and pH for your specific application.

Workflow for Buffer Optimization

Figure 2. Experimental workflow for optimizing buffer conditions.

Step-by-Step Methodology

• Reagent Preparation:

  • Prepare a concentrated stock solution (e.g., 10 mg/mL) of your target molecule (protein, peptide, etc.) in nuclease-free water or a non-nucleophilic buffer.

  • Immediately before use, dissolve the {[4-(chlorosulfonyl)benzoyl]amino}acetic acid in a dry, water-miscible organic solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) to a concentration of 10 mg/mL.[20][22] Sulfonyl chlorides are sensitive to moisture and will hydrolyze even from ambient humidity over time.[2]

• Reaction Setup:

  • In separate microcentrifuge tubes, prepare your parallel reactions. For each, dilute your target molecule into the candidate buffers to a final concentration of 1-5 mg/mL.

    • Tube A: Target in 100 mM HEPES, pH 7.5

    • Tube B: Target in 100 mM Sodium Phosphate, pH 8.0

    • Tube C: Target in 100 mM Sodium Bicarbonate, pH 9.0

    • Tube D (Hydrolysis Control): 100 mM HEPES, pH 7.5 (No target molecule)

  • Initiate the reactions by adding a predetermined molar excess (e.g., 10-fold to 20-fold) of the dissolved reagent to each tube. Ensure the final concentration of the organic solvent is less than 10% (v/v) to avoid denaturation of the target molecule.

• Incubation:

  • Incubate the reactions for a set period, for example, 1-2 hours at room temperature or overnight at 4°C.[10][23] Keep incubation times and temperatures consistent across all conditions.

• Quenching:

  • Stop the reaction by adding a quenching buffer, such as Tris-HCl, to a final concentration of 50-100 mM.[19] Incubate for an additional 15-30 minutes. This will consume any unreacted sulfonyl chloride.

• Analysis:

  • Analyze the outcome of each reaction. The ideal method depends on your molecule but could include:

    • LC-MS: To determine the exact mass of the product and confirm conjugation.

    • HPLC: To quantify the percentage of conjugated product versus unreacted starting material.

    • SDS-PAGE: For proteins, a successful conjugation may result in a slight shift in molecular weight.

Conclusion

The performance of {[4-(chlorosulfonyl)benzoyl]amino}acetic acid is inextricably linked to the composition and pH of the buffer system. While slightly alkaline conditions (pH 7.5-9.0) are necessary to deprotonate target amines for efficient reaction, they also accelerate the competing hydrolysis of the sulfonyl chloride group.

For most applications, HEPES buffer at a pH of 7.5-8.2 offers the best balance of high reactivity and reagent stability due to its non-nucleophilic nature. Phosphate buffers are a viable alternative, though reaction kinetics may be slower at physiological pH. Bicarbonate/carbonate buffers can be used for very rapid conjugations but require precise timing to mitigate rapid hydrolysis. Critically, amine-containing buffers like Tris and glycine must be avoided during the reaction itself as they are incompatible with the reagent. By following the provided optimization protocol, researchers can empirically determine the ideal conditions to ensure high-yield, reproducible results for their specific bioconjugation needs.

References

• HoriazonChemical. (n.d.). Hydrolysis of Methanesulfonyl Chloride: Causes, Mechanism, and Prevention.

• Microwave-assisted sulfonylation of amines. (n.d.). RSC Advances. Retrieved from [Link]

• King, J. F., & Rathore, R. (n.d.). Benzenesulfonyl chloride with primary and secondary amines in aqueous media — Unexpected high conversions to sulfonamides at high pH. Scilit. Retrieved from [Link]

• Molecular Devices. (n.d.). Optimizing the labeling of proteins. Retrieved from [Link]

• King, J. F., & Lee, T. W. S. (1990). Mechanisms of Hydrolysis and Related Nucleophilic Displacement Reactions of Alkanesulfonyl Chlorides: pH. American Chemical Society.
• King, J. F., & Rathore, R. (1995). Benzenesulfonyl chloride with primary and secondary amines in aqueous media — Unexpected high conversions to sulfonamides at high pH. Canadian Journal of Chemistry.

• LibreTexts. (2021). Amines as Nucleophiles. Chemistry LibreTexts. Retrieved from [Link]

• King, J. F., & Skonieczny, S. (1990). The mechanism of hydrolysis of 2-hydroxyethanesulfonyl chloride: the intermediacy of 1,2-oxathietane 2,2-dioxide (β-sultone).
• King, J. F., & Rathore, R. (1995). Benzenesulfonyl chloride with primary and secondary amines in aqueous media — Unexpected high conversions to sulfonamides at high pH.

• NHS ester labeling of amino biomolecules. (n.d.). Retrieved from [Link]

• Ivanov, S. N., Gnedin, B. G., & Kislov, V. V. (2004). Two Pathways of Arenesulfonyl Chlorides Hydrolysis. Anionic Intermediates in S A N Hydrolysis of 4-Nitrobenzenesulfonyl Chloride.

• Chemistry Learners. (2023, February 3). Reaction Amines With Aryl Sulphonyl Chloride. YouTube. Retrieved from [Link]

• Advancion. (n.d.). HEPES Buffer. Retrieved from [Link]

• LibreTexts. (2023). Amine Reactions. Chemistry LibreTexts. Retrieved from [Link]

• Biocompare. (n.d.). HEPES Buffers. Retrieved from [Link]

• Tebubio. (2017, January 30). How to choose the perfect buffer to get a pure, stabilised, functional protein. Retrieved from [Link]

• CellMosaic. (n.d.). ADC Stabilizing Buffer. Retrieved from [Link]

• Wratil, C., & Lämmerhofer, M. (2021). Tris(hydroxymethyl)aminomethane Compatibility with N-Hydroxysuccinimide Ester Chemistry: Biotinylation of Peptides and Proteins in TRIS Buffer. PubMed.

• Reagentia. (n.d.). ([4-(Chlorosulfonyl)benzoyl]amino)acetic acid (1 x 100 mg). Retrieved from [Link]

• Bar-Eli, A., et al. (2019). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Angewandte Chemie.

• Arslan, J. (2019, September 10). Tips to Optimize Your Western Blot for Phosphorylated Protein Detection. Retrieved from [Link]

• Enrichment of Phosphorylated Proteins from Cell Lysate. (n.d.). Retrieved from [Link]

• Girit, A. A., et al. (2022). Synthesis, In Silico and In Vitro Evaluation of Antimicrobial and Toxicity Features of New 4-[(4-Chlorophenyl)

• Bio-Rad Antibodies. (n.d.). Best Practice for Western Blot Detection of Phosphorylation Events. Retrieved from [Link]

• PubChem. (n.d.). 4-(Chlorosulfonyl)benzoic acid. Retrieved from [Link]

• PubChem. (n.d.). (4-Amino-benzenesulfonylamino)-acetic acid. Retrieved from [Link]

• Google Patents. (n.d.). EP3055292B1 - Process for preparing 4-[[(benzoyl)amino]sulphonyl]benzoyl chlorides and preparation of acylsulphamoylbenzamides.

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A Comparative Guide to the Synthetic Routes of {[4-(chlorosulfonyl)benzoyl]amino}acetic acid

In the landscape of pharmaceutical and chemical research, the synthesis of novel molecules with potential therapeutic applications is a cornerstone of innovation. Among these, {[4-(chlorosulfonyl)benzoyl]amino}acetic acid stands out as a valuable building block, primarily due to its bifunctional nature, incorporating both a reactive sulfonyl chloride and a carboxylic acid tethered to a benzoyl glycine core. This structure allows for diverse downstream modifications, making it a key intermediate in the development of various bioactive compounds. This guide provides an in-depth comparison of two primary synthetic routes to this target molecule, offering insights into the strategic choices underpinning each pathway, supported by experimental data from analogous transformations.

Introduction to {[4-(chlorosulfonyl)benzoyl]amino}acetic acid

The intrinsic reactivity of the sulfonyl chloride group makes it a prime target for nucleophilic attack by amines, alcohols, and phenols, enabling the formation of sulfonamides, sulfonic esters, and other derivatives.[1] Simultaneously, the carboxylic acid moiety provides a handle for further chemical elaboration, such as amide bond formation or esterification. This dual functionality makes {[4-(chlorosulfonyl)benzoyl]amino}acetic acid a versatile scaffold in medicinal chemistry. The efficiency, scalability, and purity of the final product are critically dependent on the chosen synthetic pathway. Herein, we compare two logical and distinct approaches to its synthesis.

Route 1: Two-Step Synthesis via 4-(Chlorosulfonyl)benzoyl Chloride Intermediate

This is a convergent synthesis that first prepares the key acylating agent, 4-(chlorosulfonyl)benzoyl chloride, which is then reacted with glycine in a subsequent step.

Workflow for Route 1

Caption: Workflow for the two-step synthesis of {[4-(chlorosulfonyl)benzoyl]amino}acetic acid via a 4-(chlorosulfonyl)benzoyl chloride intermediate.

Step 1a: Synthesis of 4-(Chlorosulfonyl)benzoyl Chloride

The initial step involves the conversion of a suitable precursor, such as 4-carboxybenzenesulfonic acid, to the highly reactive 4-(chlorosulfonyl)benzoyl chloride. This is typically achieved using a strong chlorinating agent like thionyl chloride (SOCl₂) or oxalyl chloride. The use of such reagents is standard for the conversion of both carboxylic and sulfonic acids to their corresponding chlorides.

Experimental Rationale: Thionyl chloride is a common and effective choice for this transformation as it reacts with both the carboxylic acid and the sulfonic acid moieties, and the byproducts (SO₂ and HCl) are gaseous, which simplifies purification. The reaction is typically performed in an inert solvent, and an excess of the chlorinating agent can be used to drive the reaction to completion.

Step 1b: N-Acylation of Glycine (Schotten-Baumann Reaction)

The second step is the acylation of glycine with the prepared 4-(chlorosulfonyl)benzoyl chloride. The Schotten-Baumann reaction is a well-established and widely used method for this purpose.[2][3] It involves the reaction of an amine with an acid chloride in the presence of a base, typically in a biphasic system of water and an organic solvent.[2]

Experimental Rationale: Glycine is dissolved in an aqueous basic solution (e.g., sodium hydroxide or sodium carbonate) to deprotonate the amino group, thereby increasing its nucleophilicity.[4][5] The 4-(chlorosulfonyl)benzoyl chloride, dissolved in a water-immiscible organic solvent, is then added. The reaction occurs at the interface of the two phases. The base in the aqueous phase serves to neutralize the hydrochloric acid byproduct generated during the reaction.[2] Maintaining a low temperature during the addition of the acid chloride is crucial to minimize the hydrolysis of the highly reactive sulfonyl chloride group.[1]

Detailed Experimental Protocol (Analogous)

This protocol is adapted from a general method for the synthesis of N-substituted-4-carboxybenzenesulfonamides.[1]

• Reaction Setup: In a round-bottom flask, dissolve glycine (1.0 equivalent) and sodium carbonate (1.2 equivalents) in deionized water.

• Chill the mixture in an ice bath to 0 °C with continuous stirring.

• Slowly add a solution of 4-(chlorosulfonyl)benzoyl chloride (1.1 equivalents) in a suitable organic solvent (e.g., dichloromethane) to the chilled glycine solution in portions over 15-20 minutes.

• Reaction: After the complete addition, remove the ice bath and allow the reaction mixture to stir at room temperature for 4-6 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up and Isolation: Upon completion, acidify the aqueous phase with 10% hydrochloric acid to precipitate the product.

• Collect the precipitate by vacuum filtration and wash with cold deionized water.

• Purification: Dry the crude product under vacuum. For further purification, recrystallize the solid from an appropriate solvent system, such as ethanol/water.

Route 2: Two-Step Synthesis via Chlorosulfonation of N-(4-carboxybenzoyl)glycine

This alternative route follows a different synthetic logic, first constructing the benzoyl-glycine backbone and then introducing the sulfonyl chloride functionality in the final step.

Workflow for Route 2

Caption: Workflow for the two-step synthesis of {[4-(chlorosulfonyl)benzoyl]amino}acetic acid via chlorosulfonation of an N-(4-carboxybenzoyl)glycine intermediate.

Step 2a: Synthesis of N-(4-carboxybenzoyl)glycine

This initial step involves the formation of an amide bond between a derivative of terephthalic acid and glycine. A common starting material for this would be terephthaloyl chloride, which has two reactive acyl chloride groups.

Experimental Rationale: To achieve mono-acylation and avoid the formation of a di-glycine substituted product, the reaction conditions must be carefully controlled. This can be achieved by slowly adding a limited amount of terephthaloyl chloride to a solution of glycine under basic conditions, similar to the Schotten-Baumann reaction. The use of a protecting group on one of the carboxylic acids of terephthalic acid prior to activation would be a more controlled but longer alternative.

Step 2b: Chlorosulfonation of N-(4-carboxybenzoyl)glycine

The final step is the introduction of the chlorosulfonyl group onto the aromatic ring of N-(4-carboxybenzoyl)glycine. This is an electrophilic aromatic substitution reaction, typically carried out using chlorosulfonic acid.

Experimental Rationale: Chlorosulfonic acid is a powerful reagent for this transformation. The reaction is usually performed by adding the aromatic substrate to an excess of cold chlorosulfonic acid. The reaction is highly exothermic and evolves hydrogen chloride gas, requiring careful temperature control and a well-ventilated fume hood. The amide and carboxylic acid groups on the substrate are deactivating towards electrophilic aromatic substitution, which may necessitate harsher reaction conditions (e.g., elevated temperatures) to achieve a reasonable reaction rate and yield. The sulfonyl chloride group will be directed to the position meta to the deactivating acylamino and carboxyl groups.

Detailed Experimental Protocol (Conceptual)

This protocol is based on general procedures for chlorosulfonation of aromatic compounds.

• Reaction Setup: In a flask equipped with a stirrer and a gas outlet, cool an excess of chlorosulfonic acid (e.g., 5-10 equivalents) in an ice-salt bath.

• Slowly and portion-wise add N-(4-carboxybenzoyl)glycine (1.0 equivalent) to the cold, stirred chlorosulfonic acid, maintaining a low temperature.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to a moderate temperature (e.g., 50-70 °C) for several hours to drive the reaction to completion.

• Monitor the reaction by taking small aliquots, quenching them in ice water, and analyzing by a suitable method (e.g., HPLC).

• Work-up and Isolation: Carefully pour the cooled reaction mixture onto crushed ice with vigorous stirring.

• The product will precipitate out of the aqueous solution. Collect the solid by vacuum filtration and wash thoroughly with cold water to remove any remaining acid.

• Purification: Dry the crude product under vacuum. Recrystallization from a suitable solvent may be necessary for further purification.

Comparative Analysis of the Synthetic Routes

Feature	Route 1: Via 4-(Chlorosulfonyl)benzoyl Chloride	Route 2: Via Chlorosulfonation of N-(4-carboxybenzoyl)glycine
Overall Strategy	Convergent: Key intermediate is prepared first, then coupled with glycine.	Linear: The core benzoyl-glycine structure is built first, followed by functionalization.
Key Intermediates	4-(Chlorosulfonyl)benzoyl chloride	N-(4-carboxybenzoyl)glycine
Potential Challenges	- Hydrolysis of the sulfonyl chloride group during the Schotten-Baumann reaction.[1]- Handling of the highly reactive and moisture-sensitive 4-(chlorosulfonyl)benzoyl chloride.	- Achieving selective mono-acylation in the first step.- Potentially harsh conditions required for the chlorosulfonation of a deactivated aromatic ring.- The amide bond might be susceptible to hydrolysis under the strongly acidic chlorosulfonation conditions.
Control and Selectivity	Generally good control in the Schotten-Baumann reaction, with well-established conditions.	The selectivity of the initial N-acylation can be challenging. The position of chlorosulfonation is well-defined by directing group effects.
Scalability	The Schotten-Baumann reaction is widely used in industrial processes.[2]	Large-scale chlorosulfonations can be hazardous due to the exothermic nature and evolution of HCl gas.
Green Chemistry Aspects	Uses a biphasic system which can sometimes complicate solvent recycling.	The use of a large excess of chlorosulfonic acid is a significant drawback from an environmental perspective.
Predicted Yield & Purity	High yields are often achievable for Schotten-Baumann reactions. For a similar reaction, a patent reports a yield of 95-96% with a purity of >98%.[6]	The yield of the chlorosulfonation step on a deactivated ring may be moderate. A similar chlorosulfonation reaction reports a 40% yield.[7]

Conclusion

Both synthetic routes present viable pathways to {[4-(chlorosulfonyl)benzoyl]amino}acetic acid, each with its own set of advantages and challenges.

Route 1 is likely the more robust and higher-yielding approach for laboratory-scale synthesis. The Schotten-Baumann reaction is a reliable and well-understood transformation, and while the 4-(chlorosulfonyl)benzoyl chloride intermediate is reactive, its handling is manageable with standard techniques. The primary concern is minimizing the hydrolysis of the sulfonyl chloride during the acylation step.

Route 2 offers a different strategic approach but presents more significant potential challenges. The selective mono-acylation of a terephthaloyl derivative can be difficult to control, and the final chlorosulfonation step on a deactivated ring may require harsh conditions that could lead to lower yields and potential side reactions, including hydrolysis of the amide bond.

For researchers and drug development professionals, the choice between these routes will depend on the specific experimental capabilities, the scale of the synthesis, and the desired purity of the final product. For most applications, the control and predictability of Route 1 make it the more favorable option.

References

• Ferguson, M. (2021). Synthesise the CBZ derivative of glycine from glycine and benzyl chloroformate. FAQ.
• Google Patents. (n.d.). CA1205491A - Process for the preparation of 4- chlorobenzenesulfonyl chloride.
• Nacsa, E. D., & Lambert, T. H. (n.d.). Synthesis of sulfonyl chloride substrate precursors. Columbia University.

• Royal Society of Chemistry. (2023). Multi-objective Bayesian optimisation using q-noisy expected hypervolume improvement (qNEHVI) for the Schotten–Baumann reaction. Available at: [Link]

• Google Patents. (n.d.). US9725409B2 - Process for preparing 4[[(benzoyl)amino]sulphonyl]benzoyl chlorides and preparation of acylsulphamoylbenzamides.

• Wikipedia. (n.d.). Schotten–Baumann reaction. Available at: [Link]

• Organic Syntheses. (n.d.). Benzoyl chloride, 4-pentyl-. Available at: [Link]

• L.S. College, Muzaffarpur. (2020). Schotten-Baumann Reaction. Available at: [Link]

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• 7. rsc.org [rsc.org]

A Comparative Guide to Protein Crosslinking: Benchmarking the Efficiency of {[4-(Chlorosulfonyl)benzoyl]amino}acetic Acid as a Novel Crosslinker

For researchers, scientists, and drug development professionals, the strategic selection of a chemical crosslinker is a critical determinant of experimental success. The covalent bonds forged by these reagents can stabilize protein-protein interactions, elucidate quaternary structures, and create novel bioconjugates. However, the choice of crosslinker is not trivial, as each possesses a unique profile of reactivity, specificity, and potential for structural perturbation.

This guide provides an in-depth technical comparison of a promising, yet less characterized, crosslinking agent, {[4-(chlorosulfonyl)benzoyl]amino}acetic acid , against three industry-standard crosslinkers: glutaraldehyde , 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in conjunction with N-hydroxysuccinimide (NHS) , and bis(sulfosuccinimidyl) suberate (BS3) . We will delve into the mechanistic underpinnings of each crosslinker, present a framework for their empirical evaluation, and provide detailed protocols for benchmarking their performance.

Our analysis of {[4-(chlorosulfonyl)benzoyl]amino}acetic acid is presented as a prospective evaluation, grounded in the established reactivity of its constituent functional groups. This guide is designed to not only inform but also to provide a robust experimental blueprint for those seeking to validate and potentially adopt this novel crosslinking chemistry in their research.

Section 1: The Chemistry of Crosslinking: A Mechanistic Overview

The efficacy of a crosslinker is fundamentally dictated by its chemical reactivity towards the functional groups present on a protein's surface. The primary targets for the crosslinkers discussed herein are the nucleophilic ε-amino groups of lysine residues and the N-terminal α-amino groups.

Glutaraldehyde: The Aldehyde Veteran

Glutaraldehyde, a homobifunctional crosslinker, reacts with primary amines to form Schiff bases. While highly efficient and cost-effective, this reaction is reversible, and the polymerization of glutaraldehyde in aqueous solutions can lead to a heterogeneous mixture of reaction products.[1] This lack of specificity can sometimes result in significant protein aggregation and structural perturbation.[2]

EDC/NHS: The Zero-Length Amide Bond Facilitator

EDC, in the presence of NHS, is a "zero-length" crosslinker, meaning it facilitates the direct formation of an amide bond between a carboxyl group (from aspartic or glutamic acid) and a primary amine without becoming part of the final linkage.[2] EDC activates the carboxyl group to form a highly reactive O-acylisourea intermediate, which is then stabilized by NHS to create a more stable amine-reactive NHS ester. This two-step process allows for more controlled conjugation.[3]

BS3: The Amine-to-Amine Specialist

Bis(sulfosuccinimidyl) suberate (BS3) is a homobifunctional N-hydroxysuccinimide (NHS) ester crosslinker that reacts specifically with primary amines to form stable amide bonds.[4] Its water-solubility and defined spacer arm length make it a popular choice for controlled crosslinking of cell surface proteins.[4]

{[4-(Chlorosulfonyl)benzoyl]amino}acetic Acid: A New Frontier with Sulfonyl Chloride Chemistry

{[4-(Chlorosulfonyl)benzoyl]amino}acetic acid presents a distinct crosslinking chemistry centered around its aryl sulfonyl chloride moiety. This functional group is known to react with primary amines to form highly stable sulfonamide bonds.[5] Theoretically, this chemistry offers several advantages, including the formation of a very stable, hydrolysis-resistant linkage.[6][7] The presence of the benzoyl and acetic acid components may also influence its solubility and reactivity profile.

Section 2: Experimental Design for a Comprehensive Benchmarking Study

To objectively compare the efficiency of these crosslinkers, a multi-parametric approach is essential. We propose a series of experiments using a model protein system, such as Bovine Serum Albumin (BSA), which is rich in lysine residues and readily available.

Quantifying the Degree of Crosslinking

The extent of crosslinking can be assessed both qualitatively and quantitatively.

• Sodium Dodecyl Sulfate-Polyacrylamide Gel Electrophoresis (SDS-PAGE): This is a straightforward method to visualize the formation of higher molecular weight species (dimers, trimers, etc.) resulting from intermolecular crosslinking.[8]

• Size-Exclusion Chromatography (SEC): SEC can be used to separate and quantify the different oligomeric states of the crosslinked protein.[8]

• Mass Spectrometry (XL-MS): Crosslinking-mass spectrometry is a powerful technique to identify the specific residues involved in crosslinking, providing insights into the crosslinker's reactivity and the protein's structural organization.[9][10]

Assessing the Stability of the Crosslinked Product

The stability of the covalent bond formed by the crosslinker is critical for the integrity of the resulting conjugate, especially under varying experimental conditions.

• Hydrolytic Stability Assay: Crosslinked proteins are incubated in buffers of varying pH (e.g., pH 4, 7.4, and 9) over time. The integrity of the crosslinked species is then analyzed by SDS-PAGE or SEC to determine the rate of bond cleavage. Amide and sulfonamide bonds are generally very stable, while Schiff bases are more susceptible to hydrolysis.[2][6]

• Thermal Stability Assay: The melting temperature (Tm) of the crosslinked protein can be determined using techniques like differential scanning calorimetry (DSC) or circular dichroism (CD) spectroscopy to assess changes in protein stability upon crosslinking.

Evaluating the Impact on Protein Structure and Function

A crucial aspect of crosslinker performance is its potential to alter the native structure and biological activity of the protein.

• Enzymatic Activity Assay: If the model protein is an enzyme (e.g., lysozyme), its catalytic activity can be measured before and after crosslinking. A significant loss of activity would indicate that the crosslinker has modified critical residues in the active site or induced detrimental conformational changes.[11]

• Circular Dichroism (CD) Spectroscopy: CD spectroscopy can be used to assess changes in the secondary structure of the protein upon crosslinking.[11]

• Protein Aggregation Assay: Dynamic light scattering (DLS) or SEC can be used to monitor for the formation of large, undesirable aggregates, which can be a consequence of non-specific crosslinking.[12]

Section 3: Detailed Experimental Protocols

The following protocols provide a framework for conducting the benchmarking experiments.

General Protein Preparation

• Prepare a stock solution of the model protein (e.g., BSA) at a concentration of 10 mg/mL in a suitable buffer (e.g., Phosphate Buffered Saline (PBS), pH 7.4).

• Ensure the buffer does not contain primary amines (e.g., Tris) if using amine-reactive crosslinkers.

Crosslinking Reactions

Protocol for Glutaraldehyde Crosslinking:

• To 1 mL of the protein solution, add glutaraldehyde to a final concentration of 0.1% (v/v).

• Incubate at room temperature for 1 hour.

• Quench the reaction by adding Tris-HCl (pH 7.5) to a final concentration of 50 mM.

Protocol for EDC/NHS Crosslinking:

• To 1 mL of the protein solution in MES buffer (pH 6.0), add EDC to a final concentration of 10 mM and NHS to a final concentration of 25 mM.

• Incubate at room temperature for 2 hours.

• Quench the reaction by adding 2-mercaptoethanol to a final concentration of 20 mM.

Protocol for BS3 Crosslinking:

• To 1 mL of the protein solution in PBS (pH 7.4), add BS3 to a final concentration of 2 mM.

• Incubate at room temperature for 30 minutes.

• Quench the reaction by adding Tris-HCl (pH 7.5) to a final concentration of 50 mM.

Proposed Protocol for {[4-(chlorosulfonyl)benzoyl]amino}acetic Acid Crosslinking:

• Dissolve {[4-(chlorosulfonyl)benzoyl]amino}acetic acid in an appropriate organic solvent (e.g., DMSO) to prepare a stock solution.

• To 1 mL of the protein solution in a slightly alkaline buffer (e.g., sodium bicarbonate, pH 8.5), add the crosslinker stock solution to achieve a final concentration of 5 mM.

• Incubate at room temperature for 2 hours.

• Quench the reaction by adding Tris-HCl (pH 7.5) to a final concentration of 50 mM.

SDS-PAGE Analysis of Crosslinking Efficiency

• Mix 10 µL of each crosslinked protein sample with 10 µL of 2x Laemmli sample buffer.

• Heat the samples at 95°C for 5 minutes.

• Load the samples onto a 4-20% gradient SDS-PAGE gel.

• Run the gel at 150V for 1 hour.

• Stain the gel with Coomassie Brilliant Blue and destain to visualize the protein bands.

Section 4: Data Presentation and Interpretation

Comparative Data Tables

Crosslinker	Target Residues	Bond Formed	Spacer Arm Length	Solubility	Key Advantages	Key Disadvantages
Glutaraldehyde	Primary Amines	Schiff Base (reversible)	Variable (polymerization)	Water-soluble	High reactivity, low cost	Low specificity, potential for aggregation, cytotoxicity
EDC/NHS	Carboxyls and Primary Amines	Amide Bond	Zero-length	Water-soluble	Forms stable amide bond, controlled two-step reaction	Requires accessible carboxyl groups, potential for side reactions
BS3	Primary Amines	Amide Bond	11.4 Å	Water-soluble	High specificity for amines, stable bond, defined spacer	Can modify critical lysine residues, hydrolysis of NHS ester
{[4-(chlorosulfonyl)benzoyl]amino}acetic acid	Primary Amines	Sulfonamide Bond	~10-12 Å (estimated)	Predicted to be moderately water-soluble	Forms highly stable sulfonamide bond, potentially high specificity	Limited experimental data, requires slightly alkaline pH

Parameter	Glutaraldehyde	EDC/NHS	BS3	{[4-(chlorosulfonyl)benzoyl]amino}acetic Acid (Predicted)
Crosslinking Efficiency	High	Moderate to High	High	High
Bond Stability (Hydrolytic)	Low (Reversible)	High	High	Very High
Specificity	Low	High	High	High
Impact on Protein Function	Can be significant	Generally low to moderate	Generally low to moderate	Potentially low
Tendency for Aggregation	High	Low	Low	Low to Moderate

Visualizing Workflows and Mechanisms with Graphviz

Caption: Reaction mechanisms of the four crosslinkers.

Caption: Experimental workflow for benchmarking crosslinker efficiency.

Section 5: Conclusion and Future Directions

The selection of a crosslinker is a multifaceted decision that requires careful consideration of the experimental goals and the biochemical properties of the target protein. While glutaraldehyde, EDC/NHS, and BS3 are well-established and effective crosslinkers, the exploration of novel chemistries is crucial for advancing the field of bioconjugation.

{[4-(chlorosulfonyl)benzoyl]amino}acetic acid, with its potential to form highly stable sulfonamide bonds, represents a promising new tool for protein chemists. The experimental framework presented in this guide provides a comprehensive strategy for its evaluation. A thorough benchmarking study will be instrumental in elucidating its performance characteristics and determining its suitability for various applications, from structural biology to the development of therapeutic protein conjugates. We encourage the research community to undertake such studies to unlock the full potential of this and other novel crosslinking reagents.

References

• Białk-Bielińska, A., et al. (2012). Hydrolysis of sulphonamides in aqueous solutions. Central European Journal of Chemistry, 10(4), 1345-1354.
• Belsom, A., & Rappsilber, J. (2021). A practical guide to chemical cross-linking for proteomics. FEBS Journal, 288(4), 1103-1116.
• Khatri, B., et al. (2021). Desolvation of peptide bond by O to S substitution impacts protein stability.
• Białk-Bielińska, A., et al. (2012). Hydrolysis of sulphonamides in aqueous solutions. Central European Journal of Chemistry, 10(4), 1345-1354.
• Foit, L., et al. (2017). Impact of Chemical Cross-Linking on Protein Structure and Function. Analytical Chemistry, 89(24), 13398-13405.
• Sinz, A. (2021). Cross-Linking Mass Spectrometry for Investigating Protein Conformations and Protein–Protein Interactions: A Method for All Seasons. Chemical Reviews, 121(23), 14357-14407.

• G-Biosciences. (2017, September 26). High Efficiency & Stability Protein CrossLinking with EDC & NHS. Retrieved from [Link]

• Chen, Z., et al. (2018). Chemical cross-linking in the structural analysis of protein assemblies. IUBMB Life, 70(6), 466-476.

• Master Organic Chemistry. (2019, October 7). Amide Hydrolysis Using Acid Or Base. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 4). 17.4: Hydrolysis of Esters and Amides. Retrieved from [Link]

• Davies, M. J. (2016).

• Thermo Fisher Scientific. (n.d.). Strategies for successful crosslinking and bioconjugation applications. Retrieved from [Link]

• National Cancer Institute. (2019, December 9). Crosslinking and Limited Proteolysis: Structural Mass Spectometry. Retrieved from [Link]

• Wilbur, D. S. (2003). Formation of Sulfonamide Bonds Through Reaction of Dyes with Serum Proteins. The Journal of Histochemistry & Cytochemistry, 51(9), 1239-1240.
• Migneault, I., et al. (2004). Glutaraldehyde: behavior in aqueous solution, reaction with proteins, and application to enzyme crosslinking. BioTechniques, 37(5), 790-802.

• Pediaa.Com. (2018, December 19). What is the Difference Between Amide and Peptide Bond. Retrieved from [Link]

• ResearchGate. (2022, November 27). What method can be used to determine the degree of protein crosslinking?. Retrieved from [Link]

• Sung, H. W., et al. (1999). Kinetic characterization and comparison of various protein crosslinking reagents for matrix modification.
• Salehi, M., et al. (2022). Synthesis, crystal structure and in-silico evaluation of arylsulfonamide Schiff bases for potential activity against colon cancer.

• Taylor & Francis Online. (n.d.). Full article: Synthesis, characterisation, biological evaluation and in silico studies of sulphonamide Schiff bases. Retrieved from [Link]

• White Rose Research Online. (n.d.). Synthesis and characterisation of sulphonamide (Schiff base) ligand and its copper metal complex and their efficiency in polyure. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). A Convenient Synthesis of Amino Acid Arylamides Utilizing Methanesulfonyl Chloride and N-Methylimidazole. Retrieved from [Link]

• JoVE. (n.d.). How to cross-link proteins. Retrieved from [Link]

• Hou, J., et al. (2024). Isolation, identification, and optimization of conditions for the degradation of four sulfonamide antibiotics and their metabolic pathways in Pseudomonas stutzeri strain DLY-21. Scientific Reports, 14(1), 7890.
• Bretschneider, T., et al. (2023). Deconstructing Protein Binding of Sulfonamides and Sulfonamide Analogues. JACS Au, 3(9), 2486-2495.
• Hamuro, Y., et al. (2000). Amide–Amide and Amide–Water Hydrogen Bonds: Implications for Protein Folding and Stability. Journal of the American Chemical Society, 122(42), 10323-10324.

• Pierce Biotechnology. (n.d.). Cross-Linking Reagents. Retrieved from [Link]

• G-Biosciences. (n.d.). EDC (1-ethyl-3- [3-dimethylaminopropyl]carbodiimide hydrochloride). Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by S-N coupling. Retrieved from [Link]

• YouTube. (2019, August 28). Hydrolysis of Amides. Retrieved from [Link]

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Comprehensive Guide: Validation of Cell-Based Assays Using {[4-(chlorosulfonyl)benzoyl]amino}acetic Acid Probes

Executive Summary

Product Class: Covalent Reactive Probes (Electrophilic Warheads) Target Mechanism: Nucleophilic substitution (Sulfonylation) of reactive amino acid side chains (primarily Lysine, Tyrosine, and Serine).[1] Primary Application: Target Engagement Assays, Activity-Based Protein Profiling (ABPP), and Covalent Inhibitor Validation.

This guide provides a technical validation framework for assays utilizing {[4-(chlorosulfonyl)benzoyl]amino}acetic acid derivatives. While sulfonyl chlorides (-SO2Cl) are classic electrophiles, they present distinct challenges regarding hydrolytic stability and specificity compared to modern alternatives like sulfonyl fluorides (-SO2F).[1] This document outlines the rigorous controls required to distinguish bona fide target engagement from non-specific protein labeling.

Part 1: Comparative Technical Landscape

In the context of covalent probe discovery, the chlorosulfonyl moiety acts as a "warhead" that reacts with nucleophiles on a target protein. Below is an objective comparison of this probe class against its primary alternatives in chemical biology.

Table 1: Electrophilic Probe Performance Matrix

Feature	Chlorosulfonyl Probes (Topic)	Sulfonyl Fluoride (SuFEx)	NHS-Esters	Photo-Affinity (Diazo)
Reactivity	High (Fast kinetics)	Moderate/Tunable	High	Triggered (UV light)
Aqueous Stability	Low (Rapid hydrolysis in media)	High (Bio-orthogonal)	Very Low (<10 min)	High (Until activated)
Residue Specificity	Broad (Lys, Tyr, Ser, His)	Context-dependent (Tyr, Lys)	Strictly Lysine (N-term)	Non-specific insertion
Cell Permeability	Variable (Polarity dependent)	Generally High	Low (Charged)	Variable
Primary Use Case	Acute labeling; Lysate assays	Live-cell profiling; Drug discovery	Protein conjugation	Low-affinity mapping

Expert Insight: The Stability-Reactivity Trade-off

The {[4-(chlorosulfonyl)benzoyl]amino}acetic acid scaffold provides a "hard" electrophile . Unlike sulfonyl fluorides, which often require a specific protein microenvironment to activate the fluoride leaving group (SuFEx chemistry), sulfonyl chlorides react rapidly with solvent-exposed nucleophiles.

• Advantage: Captures low-nucleophilicity targets that might be missed by weaker probes.

• Disadvantage: High background labeling and rapid degradation in cell culture media (half-life often < 20 mins in PBS).

Part 2: Mechanism of Action & Workflow

To validate this assay, one must understand the chemical event: the formation of a stable sulfonamide bond between the probe and the protein.

Diagram 1: Reaction Mechanism & Signaling Logic

Caption: The chlorosulfonyl warhead undergoes nucleophilic attack by protein residues (Lys/Tyr). Rapid hydrolysis by water is the primary competing reaction, necessitating optimized buffer conditions.

Part 3: Validation Protocol (Step-by-Step)

This protocol validates the probe's specificity using a Gel-Based Activity-Based Protein Profiling (ABPP) workflow. This is the industry standard for validating covalent probes.

Phase 1: In Vitro Reactivity & Stability Check

Before applying to cells, quantify the probe's half-life.

• Prepare Stock: Dissolve probe in anhydrous DMSO (50 mM). Avoid protic solvents (EtOH/MeOH).

• Hydrolysis Assay: Dilute probe to 50 µM in PBS. Inject into LC-MS at t=0, 5, 15, 30 min.

• Criterion: If >50% degrades within 5 mins, the assay cannot be performed in cell culture media; it must be performed in cell lysate or live cells washed with Tyrode’s buffer immediately prior to labeling.

Phase 2: The Competition Assay (Gold Standard)

This experiment proves that the signal comes from the specific target active site, not random sticking.

Materials:

• Target Cells (e.g., HEK293 or disease model).

• Test Probe: {[4-(chlorosulfonyl)benzoyl]amino}acetic acid derivative (e.g., Biotinylated).

• Competitor: A known inhibitor of the target (or high concentration of non-biotinylated parent molecule).

Protocol:

• Cell Preparation: Grow cells to 80% confluence.

• Pre-incubation (The Block):

  • Group A (Vehicle): Treat with DMSO for 30 min.

  • Group B (Competition): Treat with 10x excess of non-labeled Competitor for 30 min.

• Probe Labeling:

  • Add the Chlorosulfonyl Probe (e.g., 1–10 µM) to both groups.

  • Critical Step: Incubate for short duration (15–30 min) to minimize non-specific background.

• Lysis & Click Chemistry:

  • Wash cells 3x with ice-cold PBS to remove free probe.

  • Lyse cells (PBS + 1% Triton X-100 + Protease Inhibitors).

  • If probe is not pre-conjugated: Perform CuAAC (Click Chemistry) with Rhodamine-Azide or Biotin-Azide.

• Readout:

  • Run SDS-PAGE.

  • Scan for fluorescence (or Blot for Biotin).

Diagram 2: The Validation Workflow

Caption: Differential labeling workflow. Specific target engagement is confirmed only if the signal is ablated by pre-incubation with a competitor ligand (Group B).

Part 4: Data Interpretation & Troubleshooting

Interpreting the Gel-Shift / Western Blot

Observation	Interpretation	Action
Strong band in DMSO, No band in Competitor	VALIDATED. The probe specifically engages the target site.	Proceed to dose-response assays.
Strong band in both groups	Non-Specific Labeling. The probe is reacting with random surface lysines.	Reduce probe concentration or incubation time. Switch to Sulfonyl Fluoride.[2][3]
No signal in either group	Probe Inactive. Hydrolysis occurred before labeling.	Use fresh stock. Ensure buffer is pH 7.4 (not basic).
Smear across the lane	Protein Aggregation / High Reactivity.	The chlorosulfonyl group is too reactive. Lower temperature to 4°C.

Critical "Watch-Outs" for Chlorosulfonyl Probes

• pH Sensitivity: Sulfonyl chlorides hydrolyze rapidly at pH > 8.0. Maintain pH 7.2–7.4.

• Buffer Incompatibility: Do not use buffers containing primary amines (Tris, Glycine) during the labeling step. They will scavenge the probe immediately. Use PBS or HEPES .

• Quenching: Stop the reaction by adding an excess of Tris buffer or acidic SDS loading dye to prevent post-lysis labeling.

References

• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology.[1][2] Chemical Science, 6(5), 2650-2659.

• Speers, A. E., & Cravatt, B. F. (2004). Profiling enzyme activities in vivo using click chemistry methods. Chemistry & Biology, 11(4), 535-546.

• Lenselink, E. B., et al. (2016). Selecting Optimal Chemical Probes for Cell-Based Assays. Assay and Drug Development Technologies, 14(3).

• Backus, K. M., et al. (2016). Proteome-wide covalent ligand discovery in native biological systems. Nature, 534, 570–574.

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